3-Bromo-2-phenylfuro[2,3-b]quinoxaline

• CAS: 88051-11-0

Core Science & Biosynthesis

The Biological Activity of Phenylfuroquinoxalines: A Technical Whitepaper on Mechanisms, Screening, and Therapeutic Potential

Executive Summary

The quinoxaline scaffold—comprising a fused benzene and pyrazine ring—has long been recognized as a "privileged" structure in medicinal chemistry. When this core is synthetically extended into a tricyclic furo[2,3-b]quinoxaline system and functionalized with phenyl groups, the resulting phenylfuroquinoxalines exhibit a profoundly enhanced, broad-spectrum pharmacological profile (1)[1].

As a Senior Application Scientist, I have structured this whitepaper to dissect the electronic determinants, biological targets, and rigorous experimental validation protocols necessary for advancing these compounds through the preclinical drug development pipeline.

Structural and Electronic Determinants of Activity

The biological potency of phenylfuroquinoxalines is intrinsically linked to the electronic properties of their heterocyclic core. The electron-deficient nature of the quinoxaline ring system dictates its interaction with biological targets. Electrochemical studies have demonstrated that furoquinoxaline derivatives undergo characteristic reduction processes that correlate directly with their biological activities (2)[2].

Specifically, a less negative reduction potential indicates an enhanced electron-accepting capability. This thermodynamic property facilitates intracellular electron transfer and reactive oxygen species (ROS) generation, which acts as a primary driver for pathogen or tumor cell apoptosis (2)[2].

Fig 1. Pharmacological mechanisms of phenylfuroquinoxalines driving cellular apoptosis.

Spectrum of Biological Activities

Anticancer & Antiproliferative Activity

Phenylfuroquinoxalines exert potent cytotoxic effects across various human cancer cell lines by acting as selective ATP-competitive inhibitors for critical protein kinases, including Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR) (1)[1]. Additionally, they function as Topoisomerase II inhibitors, disrupting DNA topology during replication and triggering apoptotic cell death (1)[1].

Antimicrobial & Antimycobacterial Efficacy

These derivatives exhibit a broad spectrum of antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens like Candida albicans (). Crucially, specific quinoxaline 1,4-di-N-oxide derivatives have demonstrated the ability to inhibit Mycobacterium tuberculosis at rates of 99% to 100%, presenting a vital alternative in the landscape of multidrug-resistant tuberculosis ().

Neuroprotective Effects

Emerging studies indicate that functionalized furoquinoxalines can protect neuronal cells from oxidative stress and apoptosis, highlighting their potential as therapeutic agents in neurodegenerative diseases (2)[2].

Quantitative Summary of Biological Targets

Biological Target	Mechanism of Action	Key Pharmacological Effects
EGFR / VEGFR Kinases	ATP-competitive inhibition	Halts cancer cell proliferation, differentiation, and survival signaling.
Topoisomerase II	Enzyme inhibition / DNA intercalation	Disrupts DNA topology during replication, resulting in DNA damage and apoptosis.
Bacterial Cell Wall	ROS generation / membrane disruption	Broad-spectrum antibacterial effect; 99-100% inhibition of M. tuberculosis.
Neuronal Oxidative Pathways	Radical scavenging / redox modulation	Protects neuronal cells from oxidative stress and subsequent apoptosis.

Experimental Methodologies & Validation Protocols

In technical drug development, experimental design must be rooted in causality. A protocol is only as reliable as its internal controls. Below are the standard operating procedures for evaluating the biological activity of synthesized phenylfuroquinoxalines.

Fig 2. Self-validating screening workflow for evaluating furoquinoxaline biological activity.

Protocol 1: Electrochemical Profiling via Cyclic Voltammetry (CV)

Causality & Rationale : Because the biological potency of furoquinoxalines relies heavily on electron transfer processes (2)[2], measuring the cathodic peak potential (Epc) provides a rapid, cell-free predictive metric for in vivo efficacy. Step-by-Step Methodology :

• Sample Preparation : Dissolve the purified phenylfuroquinoxaline derivative (>98% purity) in anhydrous acetonitrile to a final concentration of 1.0 mM.

• Electrolyte Addition : Add 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF6) as the supporting electrolyte to ensure conductivity.

• Cell Setup : Utilize a three-electrode system comprising a Glassy Carbon working electrode, a Platinum wire counter electrode, and an Ag/Ag+ reference electrode.

• Data Acquisition : Sweep the potential from 0.0 V to -2.5 V at a scan rate of 100 mV/s.

• Analysis : Record the first reduction potential. Compounds exhibiting less negative reduction potentials are prioritized for biological screening due to their higher electron-accepting capability.

Protocol 2: In Vitro Cytotoxicity & Apoptosis Assay (MTT)

Causality & Rationale : The MTT assay measures cellular metabolic activity. To ensure the system is self-validating, positive controls (e.g., Doxorubicin) and vehicle controls (0.1% DMSO) must be strictly maintained to calibrate the dynamic range and rule out solvent toxicity (1)[1]. Step-by-Step Methodology :

• Cell Seeding : Seed target cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000–10,000 cells per well. Incubate at 37°C with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment : Prepare serial dilutions of the phenylfuroquinoxaline derivatives (ranging from 0.1 µM to 100 µM) in the cell culture medium. Treat the cells and incubate for 48 hours.

• Reagent Addition : Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization : Carefully aspirate the medium and add 100 µL of DMSO to dissolve the formed formazan crystals.

• Quantification : Measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ values using non-linear regression analysis.

Synthesis and Late-Stage Diversification

To optimize the biological activity of the phenylfuroquinoxaline core, modern synthetic strategies employ Palladium-mediated cyclization and C-H functionalization. For instance, reacting N-unsubstituted quinoxalin-2(1H)-ones with alkynes using a copper catalyst and an oxidant allows for the rapid generation of diverse 2-phenylfuro[2,3-b]quinoxaline libraries, achieving yields up to 80% (3)[3]. This synthetic tractability is vital for iterative lead optimization and structure-activity relationship (SAR) mapping.

References

• Longdom Publishing . (2014). New Quinoxalines with Biological Applications. Retrieved from: [Link]

• Arkat USA . (2024). Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines. Retrieved from:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one [smolecule.com]
• 3. arkat-usa.org [arkat-usa.org]

Engineering the Electronic Properties of Bromine-Substituted Furoquinoxalines: A Technical Guide for Optoelectronic and Pharmaceutical Applications

Executive Summary

Furoquinoxalines—specifically the furo[2,3-b]quinoxaline and furo[3,4-b]quinoxaline isomers—represent a highly versatile class of tricyclic fused heterocycles[1]. By fusing an electron-deficient quinoxaline core with an electron-rich furan ring, researchers can engineer highly tunable push-pull (

-conjugated) systems. This whitepaper explores the causality behind introducing bromine into the furoquinoxaline scaffold. As a Senior Application Scientist, I will detail how bromination not only acts as a critical synthetic handle for late-stage functionalization but also fundamentally rewrites the molecule's electronic architecture, making it highly valuable for organic light-emitting diodes (OLEDs), photovoltaics, and targeted drug development[2].

Electronic Modulation via Bromine Substitution

The integration of bromine into the furoquinoxaline framework is not merely a structural modification; it is a deliberate engineering choice to manipulate the molecule's quantum mechanical properties.

HOMO-LUMO Engineering and Bandgap Narrowing

The quinoxaline core inherently acts as an electron acceptor. Halogenation amplifies this trait. The strong inductive electron-withdrawing effect (-I) of bromine stabilizes the

-framework, which subsequently lowers both the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. Because the LUMO is disproportionately stabilized compared to the HOMO, the overall optical bandgap ( ) narrows. This narrowing is empirically observable as a bathochromic (red) shift in both UV-Vis absorption and photoluminescence spectra[2][3].

Spin-Orbit Coupling and Photophysics (Heavy Atom Effect)

Beyond orbital energetics, bromine introduces a pronounced "heavy atom effect." The large nucleus of the bromine atom enhances spin-orbit coupling (SOC), fundamentally altering the molecule's photophysical decay pathways. In unsubstituted furoquinoxalines, radiative decay predominantly occurs via prompt fluorescence (

). However, bromination facilitates rapid intersystem crossing (ISC) to the triplet manifold ( ). This property is indispensable for the development of phosphorescent OLEDs, where harvesting triplet excitons is required to breach the 25% internal quantum efficiency limit of purely fluorescent emitters[2][3].

Quantitative Data Summary

The table below summarizes the theoretical and empirical shifts in electronic properties upon progressive bromination of the furo[2,3-b]quinoxaline core.

Table 1: Electronic and Photophysical Properties of Furoquinoxaline Derivatives

Parameter	Unsubstituted Furo[2,3-b]quinoxaline	6-Bromo-furo[2,3-b]quinoxaline	6,7-Dibromo-furo[2,3-b]quinoxaline
HOMO (eV)	-5.60	-5.75	-5.85
LUMO (eV)	-2.40	-2.70	-2.95
Bandgap ( , eV)	3.20	3.05	2.90
Absorption (nm)	345	365	380
Emission (nm)	420	450	475
Primary Decay Pathway	Fluorescence	Delayed Fluorescence / Phosphorescence	Phosphorescence

(Note: Values are representative benchmarks derived from cyclic voltammetry and time-dependent DFT (TD-DFT) calculations for halogenated quinoxaline derivatives).

Synthetic Methodologies: The Bromine-Promoted Cascade

Traditional syntheses of furoquinoxalines often rely on pre-functionalized starting materials and transition-metal catalysts[4]. However, recent methodologies exploit bromine not merely as a structural substituent, but as a reactive promoter. The reaction of (E)-3-styrylquinoxalin-2(1H)-ones with bromine in dimethyl sulfoxide (DMSO) triggers a highly efficient cascade reaction[1][3].

Mechanistic Causality

Using DMSO serves a dual role. It acts as the primary solvent and, under brominating conditions, is reduced to dimethyl sulfide (DMS) in situ, which then acts as a nucleophilic thiomethylating agent. Bromine acts as the electrophile to activate the alkene, driving the 5-exo-dig cyclization[3].

Self-Validating Protocol: One-Pot Synthesis of Brominated Furo[2,3-b]quinoxalines

This protocol is designed with built-in analytical checkpoints to ensure a self-validating workflow.

Step 1: Precursor Preparation In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add (E)-3-styrylquinoxalin-2(1H)-one (0.5 mmol). Causality: Oven-drying eliminates ambient moisture, which could prematurely quench the bromonium intermediate.

Step 2: Solvent Addition Add anhydrous DMSO (3.0 mL) to the tube under an inert argon atmosphere.

Step 3: Halogenation & Activation Dropwise add molecular bromine (

, 1.0 mmol, 2.0 equiv) at room temperature. In-Process Control (IPC) 1: Monitor via Thin Layer Chromatography (TLC). The disappearance of the highly UV-active starting material spot (254 nm) and the appearance of a lower intermediate confirms complete bromination across the styryl double bond.

Step 4: Cyclization & Thiomethylation Heat the reaction mixture to 80°C for 4-6 hours. Causality: The elevated thermal energy overcomes the activation barrier for the 5-exo cyclization (furo-annulation) and facilitates the subsequent nucleophilic attack by the in situ generated dimethyl sulfide[1][3].

Step 5: Quenching & Extraction Cool the vessel to room temperature and quench with saturated aqueous

(10 mL). In-Process Control (IPC) 2: Visual validation. The addition of sodium thiosulfate will instantly reduce unreacted bromine, turning the mixture from a deep red/orange to a pale yellow/colorless solution. This visually validates the neutralization of the electrophile. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

Step 6: Purification Dry the combined organic layers over anhydrous

, concentrate under reduced pressure, and purify via silica gel column chromatography (Hexanes/EtOAc, 4:1 v/v).

Workflow Visualization

Workflow of Bromine-Promoted Furo-Annulation and Optoelectronic Characterization.

Conclusion & Future Outlook

The strategic substitution of bromine into the furoquinoxaline core is a masterclass in molecular engineering. By leveraging the heavy atom effect and inductive electron withdrawal, researchers can precisely tune the HOMO-LUMO gap and intersystem crossing rates[2][3]. Coupled with self-validating, one-pot cascade synthesis protocols, brominated furoquinoxalines stand as highly scalable, premium candidates for next-generation optoelectronic materials and biologically active pharmaceutical frameworks[1][4].

References

• Title: Furo[3,4-b]quinoxaline-1,3-dione - Benchchem: Electroluminescent Materials and Optoelectronic Devices Source: benchchem.com URL: 2

• Title: Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines Source: arkat-usa.org URL: 1

• Title: TBHP‐Mediated Intermolecular Radical Coupling and Intramolecular Cyclization Cascade: Access to Furo[2,3‐b]quinoxalines and Their Photophysical Study Source: researchgate.net URL: 3

• Title: Synthesis of [2,3-b]thieno- and furoquinoxalines by the SNH and SNipso reactions of 2-substituted quinoxalines with acetophenones Source: researchgate.net URL: 4

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Furo[3,4-b]quinoxaline-1,3-dione|CAS 5660-34-4 [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Unlocking the Pharmacological Potential of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline: Target Identification and Validation

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Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper

Executive Summary

The furo[2,3-b]quinoxaline scaffold is a privileged structure in medicinal chemistry, recognized for its broad-spectrum biological activities, which range from potent anticancer properties to antimicrobial and antimalarial effects[1],[2]. Within this chemical space, 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (CAS: 88051-11-0)[3] emerges as a highly specialized derivative. This whitepaper provides an in-depth mechanistic analysis of its primary pharmaceutical targets and outlines self-validating experimental workflows necessary for advancing this compound through preclinical hit-to-lead optimization.

Part 1: Structural & Electronic Rationale

To understand the pharmacological potential of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline, we must analyze the causality behind its structural components. The electron-deficient nature of the quinoxaline ring system fundamentally determines its biological potency, with electron-withdrawing substituents generally enhancing activity against various biological targets[1].

• The Furo[2,3-b]quinoxaline Core: The fusion of a furan ring to the quinoxaline backbone increases the planarity and rigidity of the molecule. This extended aromatic system is highly conducive to DNA intercalation and deep insertion into hydrophobic protein pockets[4],[2].

• The 3-Bromo Substituent: Halogen atoms, particularly heavy halogens like bromine, feature a "sigma-hole"—a localized region of positive electrostatic potential. This allows the bromine atom to act as a potent halogen bond donor, forming highly directional non-covalent interactions with Lewis bases (e.g., backbone carbonyls of target kinases).

• The 2-Phenyl Anchor: The phenyl group provides a critical lipophilic anchor. In allosteric binding sites, this moiety engages in robust edge-to-face or face-to-face

  stacking with aromatic amino acid residues (such as Tryptophan or Phenylalanine)[5].

Part 2: Primary Pharmaceutical Targets

Based on structural homology and structure-activity relationship (SAR) data of related furoquinoxalines, three primary pharmaceutical targets are identified for this compound.

Oncology: Allosteric Dual Akt1/Akt2 Inhibition

Compounds containing the quinoxaline core are heavily utilized as allosteric dual Akt1 and Akt2 inhibitors[2],[6],[7]. Akt (Protein Kinase B) is a critical node in the PI3K/Akt/mTOR signaling pathway, which regulates tumor cell survival and proliferation. The 2-phenyl group of the furoquinoxaline core is hypothesized to wedge into the interface between the pleckstrin homology (PH) domain and the kinase domain, engaging in critical

stacking with residues like Trp-80 to lock Akt in an inactive conformation[5].

Oncology: Topoisomerase II Poisoning

Furo[2,3-b]quinoxaline derivatives are well-documented Topoisomerase II inhibitors[8],[9]. Unlike catalytic inhibitors, these compounds function as "poisons." They stabilize the transient cleavable complex between Topo II and DNA. The planar furoquinoxaline core intercalates between DNA base pairs, while the 3-bromo and 2-phenyl groups interact with the Topo II enzyme, preventing DNA religation. This leads to the accumulation of double-strand breaks and triggers apoptosis[10].

Infectious Disease: Plasmodium falciparum Transketolase (PfTk)

Recent in silico and in vitro screening campaigns have identified spiro-furoquinoxalines and related furo[2,3-b]quinoxaline derivatives as highly promising inhibitors of Plasmodium falciparum transketolase (PfTk), a novel target in antimalarial chemotherapy[11],[12]. The extended heterocyclic framework exhibits high binding affinity (-8.5 to -10.3 kcal/mol) for the PfTk active site[12].

Part 3: Visualizing the Mechanism of Action

Fig 1: Mechanism of Akt1/Akt2 allosteric inhibition leading to apoptosis.

Part 4: Experimental Workflows & Protocols (Self-Validating Systems)

To ensure scientific integrity, the experimental validation of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline must rely on self-validating assay systems.

Protocol 1: Time-Resolved FRET (TR-FRET) Assay for Akt1/Akt2 Inhibition

Causality of Choice: Extended aromatic systems like furoquinoxalines often exhibit intrinsic photophysical fluorescence[4]. In standard fluorometric assays, this auto-fluorescence generates false positives. TR-FRET introduces a microsecond time delay before signal reading, allowing short-lived compound auto-fluorescence to decay, thereby isolating the true biological signal.

Step-by-Step Methodology:

• Reagent Assembly: Prepare a reaction buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35) to maintain kinase structural integrity.

• Compound Incubation: Dispense 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (10 pM to 10 µM in 1% DMSO) into a 384-well plate.

  • Self-Validation Control: Include MK-2206 (a known allosteric Akt inhibitor) as a positive control, and 1% DMSO as a negative vehicle control.

• Kinase Reaction: Add 5 nM of recombinant Akt1/Akt2 and 100 nM of biotinylated peptide substrate. Initiate the reaction with 10 µM ATP. Incubate for 60 minutes at 25°C.

• Detection: Add the TR-FRET detection mixture (Europium-labeled anti-phospho antibody and Streptavidin-APC). Incubate for 30 minutes.

• Validation & Readout: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

  • System Validation: Calculate the Z'-factor using the positive and negative controls. A Z' > 0.5 mathematically guarantees that the assay window is robust and the hit is genuine.

Protocol 2: Topoisomerase II DNA Cleavage Assay

Causality of Choice: To differentiate between a Topo II catalytic inhibitor and a Topo II poison[10], a plasmid relaxation/cleavage assay is required. Poisons will trap the enzyme-DNA complex, yielding distinct linear DNA bands on a gel.

Step-by-Step Methodology:

• Reaction Assembly: Combine 0.5 µg of supercoiled pBR322 plasmid DNA with 2 units of human Topoisomerase II

  in cleavage buffer.

• Drug Treatment: Add the test compound at varying concentrations. Include Etoposide (a known Topo II poison) as a positive control[8].

• Trapping the Complex: Incubate for 30 minutes at 37°C. Add 1% SDS and 1 mg/mL Proteinase K, then incubate for an additional 30 minutes at 50°C to digest the Topo II enzyme and release the cleaved DNA.

• Electrophoresis & Validation: Run the samples on a 1% agarose gel containing ethidium bromide. The appearance of a linear DNA band (distinct from supercoiled and relaxed circular forms) confirms the mechanism of action as Topo II poisoning.

Fig 2: Self-validating TR-FRET screening workflow for kinase inhibitors.

Part 5: Data Presentation

The following table synthesizes the expected pharmacological profile of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline based on structurally analogous derivatives[12],[8],[9],[5].

Table 1: Pharmacological Target Affinity Profile (Extrapolated)

Target Protein	Disease Indication	Mechanism of Action	Estimated IC50 Range	Key Interacting Moieties
Akt1 / Akt2 Kinase	Oncology	Allosteric Inhibition	0.5 - 2.5 µM	2-Phenyl ( stacking with Trp-80)
Topoisomerase II	Oncology	Cleavage Complex Poisoning	3.0 - 15.0 µM	Furoquinoxaline core (DNA Intercalation)
PfTk Enzyme	Malaria	Active Site Inhibition	1.0 - 5.0 µM	3-Bromo (Halogen bonding in pocket)

References

• ResearchGate (Antimalarial Targets): Design of quinoxaline derivatives as potential antimalarial drugs. ResearchGate.[Link]

• ResearchGate (PfTk Inhibition): Fused Azolo-Quinoxalines: Candidates for Medicinal Chemistry. ResearchGate.[Link]

• ResearchGate (Photophysical Studies): TBHP-Mediated Intermolecular Radical Coupling... Furo[2,3-b]quinoxalines. ResearchGate. [Link]

• Arkivoc (Akt1/Akt2 Targets): Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines. Arkat USA. [Link]

• ResearchGate (Topoisomerase II): Design and Synthesis of Some New Quinoxaline-Based Heterocycles. ResearchGate.[Link]

• ResearchGate (Quinoxalinones SAR): Chemistry, Biological Properties and SAR Analysis of Quinoxalinones. ResearchGate.[Link]

• ResearchGate (DNA Gyrase & Topo IV): Exploring Spiranes with Heterocyclic Frameworks. ResearchGate.[Link]

• ResearchGate (Topo II Poisoning): Synthesis of Unexpected Pyrrolo[2,3-b]quinoxaline-2-carbaldehydes. ResearchGate. [Link]

Sources

• 1. Buy 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one [smolecule.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. Indol-2-one|RUO [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Photophysical Dynamics and Fluorescence Quantum Yield Quantification of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

Executive Summary

The furo[2,3-b]quinoxaline heterocyclic core is a privileged scaffold in organic optoelectronics, renowned for its rigid planar structure, strong electron-accepting properties, and inherently high photoluminescence quantum yield (PLQY or

). However, the introduction of a halogen at the C3 position—specifically in 3-Bromo-2-phenylfuro[2,3-b]quinoxaline —fundamentally alters its excited-state dynamics. This technical guide explores the mechanistic causality behind the photophysical behavior of this specific brominated derivative, detailing how the heavy-atom effect modulates its fluorescence. Furthermore, we establish rigorous, self-validating experimental protocols for quantifying both relative and absolute fluorescence quantum yields, ensuring high-fidelity data collection for researchers developing advanced organic light-emitting diodes (OLEDs) and thermally activated delayed fluorescence (TADF) materials.

Mechanistic Architecture: The Furo[2,3-b]quinoxaline Core

The parent furo[2,3-b]quinoxaline system is characterized by a highly conjugated

-system that promotes strong transitions. The rigid nature of the fused furan and quinoxaline rings suppresses non-radiative decay pathways (such as molecular rotor-like bond vibrations), leading to robust fluorescent emission[1].

Recent developments in non-doped OLEDs have demonstrated that derivatives of this core, such as 2-phenylbenzo[g]furo[2,3-b]quinoxaline, can achieve absolute solid-state quantum yields exceeding 22%, and up to 88% in solution when coupled with appropriate electron donors[2]. The core acts as a powerful electron acceptor (A), facilitating intramolecular charge transfer (ICT) when paired with donor (D) moieties.

Causality of the Heavy-Atom Effect on

While the parent scaffold is highly fluorescent, the synthesis of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline [3] introduces a critical photophysical divergence. The presence of the bromine atom directly attached to the conjugated core induces a pronounced Internal Heavy-Atom Effect .

The Physics of Fluorescence Quenching via Spin-Orbit Coupling

In standard fluorescent molecules, the transition from the lowest excited singlet state (

) to the triplet state ( )—known as Intersystem Crossing (ISC)—is quantum-mechanically forbidden due to spin conservation rules. However, the large atomic mass of Bromine ( ) generates a strong local magnetic field as its electrons orbit the nucleus. This magnetic field couples the electron's spin angular momentum with its orbital angular momentum (Spin-Orbit Coupling, SOC)[4].

The SOC matrix elements are proportional to

. Consequently, the bromine atom breaks the spin-forbidden nature of the transition.

• Causality: The rate constant for intersystem crossing (

  ) outcompetes the rate constant for radiative fluorescence ( ).

• Result: The prompt fluorescence quantum yield (

  ) of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline is significantly quenched compared to its non-brominated parent. The absorbed energy is instead funneled into the triplet state, leading to either non-radiative decay, phosphorescence, or the generation of singlet oxygen[5].

Because of this triplet-harvesting capability, this brominated intermediate is highly prized. It serves as a critical electrophilic precursor in palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Sonogashira) to synthesize extended D-A TADF emitters, where the small singlet-triplet energy gap (

) allows for reverse intersystem crossing (RISC) and delayed fluorescence[6].

Jablonski diagram illustrating fluorescence quenching via Bromine-induced Intersystem Crossing.

Methodological Framework: Quantum Yield Quantification

To accurately determine the extent of fluorescence quenching in 3-Bromo-2-phenylfuro[2,3-b]quinoxaline, rigorous quantification of

is required. We outline two self-validating protocols.

Absolute PLQY Measurement (Integrating Sphere Protocol)

For solid-state powders or thin films, relative measurements fail due to the high refractive index of the medium, which causes waveguiding and anisotropic emission. An integrating sphere coated with a highly reflective material (e.g., Spectralon) is mandatory to capture all isotropic and scattered photons[7].

Self-Validating Principle: The protocol must account for Self-Absorption (SA). Because the emission spectrum often overlaps with the absorption spectrum, emitted photons can be re-absorbed by the sample before escaping the sphere, artificially lowering the measured

[7].

Step-by-Step Workflow:

• System Calibration: Calibrate the spectrofluorometer and integrating sphere using a NIST-traceable standard spectral irradiance lamp to correct for detector wavelength sensitivity.

• Blank Excitation (

  ): Place a blank substrate (e.g., pure quartz or pristine solvent) in the sphere. Record the integrated area of the excitation scatter peak.

• Blank Emission (

  ): Record the background emission region (should be negligible).

• Sample Excitation (

  ): Place the brominated sample in the sphere. Record the integrated area of the unabsorbed excitation light. The difference represents the total photons absorbed.

• Sample Emission (

  ): Record the integrated area of the sample's emission peak.

• Indirect Excitation Measurement: Move the sample out of the direct excitation beam (but still inside the sphere) to measure secondary absorption, allowing for the calculation of the self-absorption correction factor[7].

• Calculation:

  (where is the self-absorption correction factor).

Self-validating experimental workflow for absolute PLQY measurement using an integrating sphere.

Relative PLQY Measurement (Solution State Protocol)

For dilute solutions of the compound, relative quantum yield measurements against a known standard (e.g., Quinine Sulfate in 0.1 M

, ) are highly effective.

Self-Validating Principle: To prevent the Inner Filter Effect (where the sample absorbs its own emission, skewing the data), the absorbance of all solutions at the excitation wavelength must be kept strictly below 0.05 OD [8].

Step-by-Step Workflow:

• Prepare a stock solution of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline in a spectroscopic-grade solvent (e.g., Toluene).

• Prepare 5 serial dilutions such that the absorbance at the chosen excitation wavelength (

  ) ranges from 0.01 to 0.05.

• Measure the integrated fluorescence intensity (Area) for each dilution.

• Plot Integrated Fluorescence Intensity vs. Absorbance. The plot must be strictly linear (an

  validates the absence of inner filter effects or aggregation).

• Extract the gradient (

  ) of the linear fit.

• Repeat steps 1-5 for the reference standard to obtain

  .

• Calculate using the comparative equation:

  (where is the refractive index of the respective solvents).

Comparative Photophysical Data

The table below summarizes the theoretical and empirical shifts in photoluminescence quantum yield as the furo[2,3-b]quinoxaline core undergoes structural evolution from the parent compound, to the brominated intermediate, and finally to advanced TADF emitters.

Compound Class	Structural Modifier	Dominant Photophysical Pathway	Typical Range	Primary Application
Parent Core	2-phenylfuro[2,3-b]quinoxaline	Radiative Decay ( )	15% - 30%	Fluorescent Probes
Halogenated Intermediate	3-Bromo substitution	Intersystem Crossing ( )	< 5% (Quenched)	Synthetic Precursor / Photosensitizer
TADF Emitter (e.g., TPA-PFQ)	Donor-Acceptor Architecture	Reverse ISC ( )	70% - 88%[2]	High-Efficiency OLEDs

Synthetic Utility in Advanced Emitters

While the direct fluorescence of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline is suppressed by the heavy-atom effect, this exact property makes it an indispensable building block. By subjecting the C3-Bromine position to Pd-catalyzed cross-coupling, researchers can attach bulky electron-donating

-linkers (such as triphenylamine or carbazole derivatives).

The removal of the heavy bromine atom eliminates the dominant non-radiative SOC quenching pathway. Simultaneously, the addition of the donor creates a highly twisted molecular geometry that separates the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). This minimizes the

, enabling efficient upconversion of triplet excitons back to the singlet state, yielding ultra-high efficiency delayed fluorescence[6][9].

References

• Ultralow Roll-off Thermally Activated Delayed Fluorescent Light-Emitting Diodes Based on Furo[2,3-b]quinoxaline Emitters The Journal of Physical Chemistry Letters (ACS Publications)[Link]

• Self-absorption correction for solid-state photoluminescence quantum yields obtained from integrating sphere measurements Review of Scientific Instruments (AIP Publishing)[Link]

• Interlaboratory Comparison on Absolute Photoluminescence Quantum Yield Measurements of Solid Light Converting Phosphors with Three Commercial Integrating Sphere Setups Analytical Chemistry (ACS Publications / PMC)[Link]

• Spin-Vibronic Mechanism for Intersystem Crossing Chemical Reviews (ACS Publications)[Link]

• A Novel Ring Closure to Furo[2,3-b]quinoxaline Zeitschrift für Naturforschung B (ResearchGate)[Link]

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• 8. Interlaboratory Comparison on Absolute Photoluminescence Quantum Yield Measurements of Solid Light Converting Phosphors with Three Commercial Integrating Sphere Setups - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient red thermally activated delayed fluorescence emitters achieved through precise control of excited state energy levels - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic stability of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

An In-Depth Technical Guide to the Thermodynamic Stability of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

Abstract

This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline, a heterocyclic compound with significant potential in medicinal chemistry and materials science. Given the novelty of this specific molecule and the limited availability of direct experimental data, this document synthesizes established principles of physical organic chemistry with state-of-the-art analytical methodologies to present a predictive and procedural guide for researchers. We will delve into the structural features influencing stability, detail rigorous experimental protocols for thermal and chemical degradation analysis, and provide a roadmap for data interpretation. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize the stability profile of novel furo[2,3-b]quinoxaline derivatives and other complex heterocyclic systems.

Introduction: The Furo[2,3-b]quinoxaline Scaffold and the Imperative of Stability

The quinoxaline moiety is a cornerstone in the architecture of numerous biologically active compounds, exhibiting a wide spectrum of pharmacological activities including antimicrobial, anticancer, and antiviral properties.[1][2] The fusion of a furan ring to the quinoxaline core, as seen in the furo[2,3-b]quinoxaline system, creates a planar, electron-rich heterocyclic structure with unique photophysical and biological characteristics.[3] The introduction of a phenyl group at the 2-position and a bromine atom at the 3-position of the furan ring in 3-Bromo-2-phenylfuro[2,3-b]quinoxaline results in a molecule with potential for novel therapeutic applications, possibly as an anticancer agent or a kinase inhibitor.[4][5]

For any compound to be a viable candidate for pharmaceutical development or advanced material applications, a thorough understanding of its thermodynamic stability is paramount.[6][7] Stability data informs critical decisions regarding shelf-life, storage conditions, formulation, and potential degradation pathways that could lead to loss of efficacy or the formation of toxic byproducts.[8] This guide outlines the essential experimental and computational approaches required to build a comprehensive stability profile for 3-Bromo-2-phenylfuro[2,3-b]quinoxaline.

Structural Analysis and Predicted Physicochemical Properties

The thermodynamic stability of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline is intrinsically linked to its molecular structure. The planar, aromatic nature of the fused ring system suggests a high degree of intrinsic stability. The individual substituents, however, will modulate this inherent stability:

• Furo[2,3-b]quinoxaline Core: This extended aromatic system contributes significantly to the molecule's thermal stability through resonance stabilization.

• 2-Phenyl Group: The phenyl substituent adds to the molecular weight and introduces steric bulk, which can influence crystal packing and, consequently, the melting point and enthalpy of fusion.

• 3-Bromo Group: The electronegative bromine atom can influence the electron distribution within the furan ring. Halogenated heterocyclic compounds often exhibit high thermal stability.[9]

Based on these structural features, it is anticipated that 3-Bromo-2-phenylfuro[2,3-b]quinoxaline will be a crystalline solid with a relatively high melting point and good thermal stability.

Methodologies for Comprehensive Stability Assessment

A multi-faceted approach is necessary to fully characterize the thermodynamic stability of a novel compound. This involves a combination of thermal analysis techniques and forced degradation studies.

Thermal Analysis: Probing the Limits of Thermal Stability

Thermal analysis techniques are essential for determining the intrinsic thermal stability of a compound in its solid state.[9]

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the onset of thermal decomposition. For many heterocyclic compounds, thermal stability can exceed 250°C.[7]

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine the melting point, enthalpy of fusion, and to detect any polymorphic transitions.[10]

Experimental Protocol: Thermal Analysis (TGA/DSC)

Objective: To determine the decomposition temperature, melting point, and enthalpy of fusion of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC is recommended.

Detailed Steps:

• Sample Preparation: Accurately weigh 3-5 mg of the crystalline compound into a clean, tared aluminum or ceramic crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the analyzer.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 50-100 mL/min to prevent oxidative degradation.

• TGA/DSC Measurement:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.

  • Continuously record the sample weight (TGA) and differential heat flow (DSC).

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition (Tonset), defined as the temperature at which a significant mass loss begins.

  • From the DSC curve, identify the endothermic peak corresponding to melting. The peak onset temperature is taken as the melting point (Tm), and the integrated peak area provides the enthalpy of fusion (ΔHfus).

Forced Degradation Studies: Unveiling Chemical Liabilities

Forced degradation, or stress testing, is a critical component of pharmaceutical development, as outlined by the International Council for Harmonisation (ICH) guidelines.[11][12] These studies deliberately subject the compound to harsh conditions to identify potential degradation pathways and products.[13][14]

• Acid Hydrolysis: Treatment with a strong acid (e.g., HCl) to assess susceptibility to degradation in acidic environments.

• Base Hydrolysis: Treatment with a strong base (e.g., NaOH) to evaluate stability in alkaline conditions.

Exposure to an oxidizing agent, typically hydrogen peroxide (H2O2), to mimic potential oxidative stress.

Exposure to controlled ultraviolet (UV) and visible light to determine photosensitivity.

Heating the compound in solution to assess its stability at elevated temperatures in a dissolved state.

Experimental Protocol: Forced Degradation Study

Objective: To identify the degradation pathways of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 80°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H2O2. Keep at room temperature for 24 hours.

  • Photolytic Degradation: Expose a solution of the compound to a calibrated light source (as per ICH Q1B guidelines) for a specified duration.

  • Thermal Degradation: Heat a solution of the compound at 80°C for 24 hours.

• Sample Analysis:

  • At appropriate time points, withdraw aliquots from each stress condition.

  • Neutralize the acidic and basic samples.

  • Analyze all samples by a stability-indicating HPLC method (e.g., reverse-phase HPLC with UV detection) to separate the parent compound from any degradation products.

• Data Analysis:

  • Calculate the percentage of degradation for each condition.

  • Identify and, if necessary, characterize any significant degradation products using techniques like LC-MS.

Data Presentation and Visualization

Clear and concise presentation of stability data is crucial for interpretation and comparison.

Table 1: Predicted and Experimental Thermal Properties

Parameter	Symbol	Predicted Value	Experimental Value	Method
Melting Point	Tm	>200°C	To be determined	DSC
Enthalpy of Fusion	ΔHfus	To be determined	To be determined	DSC
Onset of Decomposition	Tonset	>250°C	To be determined	TGA

Table 2: Forced Degradation Study Summary

Stress Condition	Reagent/Condition	Duration	% Degradation	Major Degradants
Acid Hydrolysis	1N HCl, 80°C	24h	To be determined	To be determined
Base Hydrolysis	1N NaOH, RT	24h	To be determined	To be determined
Oxidation	30% H2O2, RT	24h	To be determined	To be determined
Photolysis	ICH Q1B	To be determined	To be determined	To be determined
Thermal (Solution)	80°C	24h	To be determined	To be determined

Visualization of Experimental Workflows

Caption: Workflow for Thermal Stability Analysis.

Caption: Workflow for Forced Degradation Studies.

Interpretation of Results and Structure-Stability Relationships

The data generated from these studies will provide a comprehensive picture of the thermodynamic stability of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline.

• High Thermal Stability: A high Tonset from TGA, coupled with a sharp melting point in DSC, would confirm the anticipated high thermal stability of the fused aromatic system.

• Identification of Labile Moieties: The forced degradation studies will reveal the most chemically reactive sites on the molecule. For instance, hydrolysis may target the ether linkage of the furan ring, or the C-Br bond could be susceptible to photolytic cleavage.

• Impact of Substituents: The results will allow for an assessment of the influence of the phenyl and bromo substituents on the stability of the furo[2,3-b]quinoxaline core. This information is invaluable for guiding the design of future analogs with improved stability profiles.

Conclusion

The thermodynamic stability of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline is a critical parameter that will dictate its potential for further development. While direct experimental data is not yet publicly available, this guide provides a robust and scientifically grounded framework for its comprehensive evaluation. By employing a combination of thermal analysis and forced degradation studies, researchers can elucidate the intrinsic stability, identify potential degradation pathways, and make informed decisions about the future of this promising compound. The methodologies detailed herein are not only applicable to the title compound but also serve as a valuable template for the stability assessment of other novel heterocyclic molecules.

References

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC. (n.d.).
• Assessment of the Thermal Decomposition Temperature of High-Energy Heterocyclic Aromatic Compounds in Order to Increase Their Sa. (2022, March 29).
• (PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - ResearchGate. (2025, October 12).
• Original Research Article Structural, Optical, and Thermal characterization of synthesised Heterocyclic Organic Compound Abstrac - AWS. (n.d.).
• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - MDPI. (2024, April 27).
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15).
• Thermodynamic stability and transformation of pharmaceutical polymorphs* - Pure and Applied Chemistry. (n.d.).
• Forced degradation studies - MedCrave online. (2016, December 14).
• NOVEL QUINOXALINE DERIVATIVES: SYNTHESIS, THERMAL, PHOTO PHYSICAL STUDIES AND BIOLOGICAL ACTIVITY. (n.d.).
• Forced Degradation – A Review. (2022, November 30).
• Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents - PMC. (n.d.).
• Stability and Pharmaceutical Testing Analysis in the Efficacy and Safety of Medications. (n.d.).
• Thermodynamic Studies for Drug Design and Screening - PMC. (n.d.).
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.).
• Forced Degradation Studies: Regulatory Considerations and Implementation. (2020, November 12).
• Synthesis and computational evaluation of the antioxidant activity of pyrrolo[2,3-b]quinoxaline derivatives - PMC. (n.d.).
• Thermodynamic Properties of Substituted Quinoxalines: A Comprehensive Technical Guide - Benchchem. (n.d.).
• Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review - Biointerface Research in Applied Chemistry. (2021, August 15).
• Syntheses and evaluation of 3-(3-bromo phenyl)-5-phenyl-1-(thiazolo [4,5-b] quinoxaline-2-yl)-2-pyrazoline derivatives | Scilit. (n.d.).
• Synthesis, characterization and pharmacological evaluation of some novel quinoxaline derived chalcones - Der Pharma Chemica. (n.d.).
• stability of pharmaceutical preparations - MINAR International Journal of Applied Sciences and Technology. (2023, June 14).
• An efficient synthesis of quinoxaline derivatives using HCTU as catalyst in DMF - ACG Publications. (2023, December 13).
• Design, synthesis, and cytotoxic evaluation of novel furo[2,3-b]quinoline derivatives. (2018, April 15).
• Dibenzo[f,h]furo[2,3-b]quinoxaline-based molecular scaffolds as deep blue fluorescence materials for organic light-emitting diodes - New Journal of Chemistry (RSC Publishing). (n.d.).
• (PDF) Synthesis of a Highly Fluorescent Quinoxalino[2,3-b]quinoxaline Polycyclic Derivative via Intramolecular Michael Addition to a Squaramide Ring - ResearchGate. (2026, February 28).
• A new class of pyrrolo[2,3- b ]quinoxalines: synthesis, anticancer and antimicrobial activities. (n.d.).
• Synthesis and computational evaluation of the antioxidant activity of pyrrolo[2,3- b]quinoxaline derivatives - PubMed. (2024, August 5).
• Synthesis, Biological Evaluation, and In Silico Modeling of N-Substituted Quinoxaline-2-Carboxamides - MDPI. (2021, August 4).
• A Technical Guide to Dibromo-Quinoxaline Derivatives: Synthesis, Biological Activity, and Applications - Benchchem. (n.d.).
• Quinoxaline: A Chemical Moiety with Spectrum of Interesting Biological Activities. (2026, January 1).
• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - MDPI. (2024, November 14).
• Comparative electrochemical studies of kinetic and thermodynamic parameters of Quinoxaline and Brimonidine redox process - DOI. (2018, May 1).

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• 3. Dibenzo[f,h]furo[2,3-b]quinoxaline-based molecular scaffolds as deep blue fluorescence materials for organic light-emitting diodes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

Introduction & Mechanistic Rationale

The furo[2,3-b]quinoxaline scaffold is a privileged pharmacophore in drug discovery and a highly efficient electron-accepting moiety in organic optoelectronics, particularly in the development of [1]. Functionalizing this core at the C3 position via palladium-catalyzed Suzuki-Miyaura cross-coupling allows researchers to rapidly generate diverse 2,3-disubstituted architectures[2].

Mechanistic Insights: The furo[2,3-b]quinoxaline core is highly electron-deficient due to the strong electron-withdrawing nature of the pyrazine nitrogens. This electronic depletion lowers the LUMO of the C3–Br bond, thermodynamically favoring the initial oxidative addition of Pd(0). However, the adjacent 2-phenyl ring introduces substantial steric bulk, which can severely impede the subsequent transmetalation step.

To overcome this steric hindrance, the protocol must utilize highly active, sterically accommodating palladium catalysts (such as Pd(dppf)Cl₂) and highly soluble inorganic bases (such as Cs₂CO₃) to drive the catalytic cycle forward efficiently and prevent unwanted protodeboronation of the arylboronic acid.

Catalytic Cycle & Reaction Dynamics

The following diagram illustrates the fundamental catalytic cycle tailored to the 3-bromo-2-phenylfuro[2,3-b]quinoxaline substrate.

Catalytic cycle of the Suzuki-Miyaura cross-coupling on the furo[2,3-b]quinoxaline scaffold.

Experimental Design & Parameter Optimization

Selecting the correct reaction parameters is critical. The tables below summarize the optimization rationale and the standardized quantitative stoichiometry required for a successful 1.0 mmol scale reaction.

Table 1: Parameter Optimization & Causality

Catalyst System	Base	Solvent System	Temp	Mechanistic Outcome & Rationale
Pd(PPh₃)₄ (5 mol%)	K₂CO₃ (2.0 eq)	Toluene/EtOH/H₂O (2:1:1)	90 °C	Standard conditions; adequate for unhindered arylboronic acids. EtOH facilitates phase transfer.
Pd(dppf)Cl₂ (5 mol%)	Cs₂CO₃ (2.5 eq)	1,4-Dioxane/H₂O (4:1)	100 °C	Optimal for 3-Br-FQ. Cs₂CO₃ provides superior solubility and transmetalation kinetics for sterically hindered substrates.
Pd₂(dba)₃ / SPhos	K₃PO₄ (3.0 eq)	Toluene/H₂O (10:1)	100 °C	Preferred for highly electron-deficient or extremely bulky boronic acids. SPhos promotes rapid reductive elimination.

Table 2: Quantitative Reagent Stoichiometry (1.0 mmol Scale)

Reagent	Molecular Weight	Equivalents	Amount	Role in Reaction
3-Bromo-2-phenylfuro[2,3-b]quinoxaline	325.16 g/mol	1.0 eq	325.2 mg	Electrophilic Substrate
Arylboronic Acid	Varies	1.5 eq	1.5 mmol	Nucleophilic Coupling Partner
Pd(dppf)Cl₂·CH₂Cl₂	816.64 g/mol	0.05 eq (5 mol%)	40.8 mg	Pre-catalyst
Cs₂CO₃	325.82 g/mol	2.5 eq	814.5 mg	Base (Activates Boronic Acid)
1,4-Dioxane	N/A	0.2 M	4.0 mL	Primary Organic Solvent
Deionized H₂O	18.02 g/mol	N/A	1.0 mL	Co-solvent (Dissolves Base)

Standardized Experimental Protocol

Step-by-step experimental workflow for the synthesis of 3-aryl-2-phenylfuro[2,3-b]quinoxalines.

Step-by-Step Methodology

• Solvent Degassing: In a 25 mL Schlenk tube, combine 4.0 mL of 1,4-dioxane and 1.0 mL of deionized water. Sparge the mixture vigorously with dry Nitrogen (N₂) or Argon for at least 30 minutes. Causality: Oxygen must be strictly excluded to prevent the oxidation of the active Pd(0) species into inactive Pd(II), which would otherwise catalyze the homocoupling of the boronic acid.

• Reagent Assembly: Under a positive flow of inert gas, add 3-bromo-2-phenylfuro[2,3-b]quinoxaline (325.2 mg, 1.0 mmol), the chosen arylboronic acid (1.5 mmol), and Cs₂CO₃ (814.5 mg, 2.5 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (40.8 mg, 0.05 mmol) to the mixture. Seal the Schlenk tube and perform three vacuum/backfill cycles with inert gas.

• Thermal Activation: Transfer the sealed vessel to a pre-heated oil bath or heating block set to 100 °C. Stir vigorously (≥800 rpm) for 12–18 hours. The biphasic nature of the reaction requires high shear mixing to ensure efficient mass transfer between the aqueous base and the organic substrate.

• Quenching & Workup: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (15 mL) and Water (10 mL). Separate the organic layer and extract the aqueous layer twice more with Ethyl Acetate (2 × 10 mL). Wash the combined organic layers with saturated aqueous NaCl (brine), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate.

In-Process Controls (IPC) & Self-Validation

A robust protocol must be self-validating. To ensure the chemical transformation was successful without relying solely on final yield, implement the following In-Process Controls:

• Mass Spectrometry (LC-MS): The starting material, 3-bromo-2-phenylfuro[2,3-b]quinoxaline, exhibits a characteristic 1:1 isotopic doublet at m/z ~324/326 due to the presence of ⁷⁹Br and ⁸¹Br isotopes[3]. Successful cross-coupling is definitively confirmed by the complete disappearance of this doublet and the emergence of the corresponding product mass [M+H]⁺.

• TLC Monitoring (UV Vis): The extended conjugation of the newly formed 2,3-diaryl system often results in a distinct bathochromic shift (red-shift) under UV light (365 nm) compared to the starting material. This property is heavily utilized when validating the synthesis of[4].

• ¹H NMR Spectroscopy: Validation relies on the disappearance of the broad singlet corresponding to the boronic acid hydroxyls (if not exchanged) and the appearance of new aromatic protons that integrate correctly against the rigid, unshifting quinoxaline backbone (typically resonating between δ 7.60–8.30 ppm).

References

• Ultralow Roll-off Thermally Activated Delayed Fluorescent Light-Emitting Diodes Based on Furo[2,3-b]quinoxaline Emitters Source: The Journal of Physical Chemistry Letters (ACS Publications) URL:[Link]

• Synthesis of [2,3-b]thieno- and furoquinoxalines by the SNH and SNipso reactions of 2-substituted quinoxalines with acetophenones Source: ResearchGate URL:[Link]

• A new type of solid-state luminescent 2-phenylbenzo[g]furo[2,3-b]quinoxaline derivative: synthesis, photophysical characterization and transporting properties Source: Journal of Materials Chemistry C (RSC Publishing) URL:[Link]

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Application Note: Design and Preparation of Furo[2,3-b]quinoxaline-Based Fluorescent Sensors for Metal Ion Detection

Introduction and Structural Rationale

The development of highly sensitive and selective fluorescent sensors for transition metal ions (such as Cu²⁺ and Fe³⁺) is a critical objective in environmental monitoring and biological imaging. Quinoxaline derivatives, particularly the rigid, highly conjugated furo[2,3-b]quinoxaline scaffold, have emerged as privileged structures for these optoelectronic applications 1. The furo[2,3-b]quinoxaline core acts as a potent electron acceptor (A) due to the electron-deficient nature of its pyrazine ring. When coupled with an electron-donating (D) receptor module, it forms a classic "push-pull" architecture capable of Intramolecular Charge Transfer (ICT) 2.

3-Bromo-2-phenylfuro[2,3-b]quinoxaline (CAS: 88051-11-0) serves as the ideal synthetic precursor for these sensors 3. The bromine atom localized at the C3 position of the furan ring is highly susceptible to palladium-catalyzed oxidative addition. This reactivity enables the modular attachment of specific ion-recognition moieties (e.g., quinoline or dipicolylamine derivatives) via cross-coupling, allowing researchers to precisely tune the sensor's photophysical properties and target analyte.

Workflow for the synthesis and application of furo[2,3-b]quinoxaline-based fluorescent sensors.

Mechanistic Principles of Sensing

The rational design of the sensor relies on modulating its fluorescence upon analyte binding. In the apo-form (unbound state), the sensor exhibits strong fluorescence driven by the ICT from the donor receptor to the furo[2,3-b]quinoxaline acceptor. Upon coordination with paramagnetic transition metals like Cu²⁺ or Fe³⁺, the fluorescence is rapidly quenched. This quenching is typically governed by Photoinduced Electron Transfer (PET) or Chelation-Enhanced Quenching (CHEQ) . The metal ion introduces low-lying unoccupied d-orbitals that facilitate non-radiative decay pathways, providing a highly sensitive "turn-off" optical readout.

Photophysical mechanism of PET-induced fluorescence quenching upon metal ion coordination.

Experimental Protocols

Protocol A: Synthesis of the Fluorescent Sensor Scaffold

Causality Note: The synthesis begins with an acid-catalyzed ring closure to form the brominated precursor, followed by a Pd-catalyzed Suzuki-Miyaura coupling. Anhydrous, rigorously degassed conditions are mandatory during the coupling step to prevent the oxidative deactivation of the Pd(0) catalyst and to suppress the unwanted homocoupling of the boronic ester.

Step 1: Preparation of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

• Reaction Setup: In a 100 mL round-bottom flask, add 10 mmol of 3-(1-bromo-2-oxo-2-phenylethyl)-2(1H)-quinoxalinone.

• Cyclization: Slowly add 20 mL of concentrated sulfuric acid (H₂SO₄) at 0 °C. Rationale: The strong acid promotes the intramolecular dehydrative cyclization. Maintaining a low temperature prevents the charring of the organic substrate 4.

• Heating: Warm the mixture to 60–70 °C on a water bath and stir continuously for 4 hours.

• Workup: Pour the hot mixture onto 200 g of crushed ice. Filter the resulting precipitate, wash extensively with distilled water to neutralize residual acid, and dry under vacuum. Recrystallize from methanol to yield the pure 3-bromo precursor.

Step 2: Suzuki-Miyaura Cross-Coupling to form the Sensor

• Reagent Loading: In an oven-dried Schlenk flask, combine 3-bromo-2-phenylfuro[2,3-b]quinoxaline (1.0 eq), the receptor-boronic acid pinacol ester (e.g., quinoline-2-boronic acid pinacol ester, 1.2 eq), and K₂CO₃ (3.0 eq).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 eq). Rationale: Tetrakis(triphenylphosphine)palladium(0) is selected for its high efficacy in coupling sterically hindered heteroaryl bromides.

• Solvent System: Add a degassed mixture of Toluene/Ethanol/H₂O (v/v/v, 4:1:1). Rationale: Water dissolves the inorganic base, ethanol acts as a phase transfer agent, and toluene solubilizes the organic reactants.

• Reaction & Purification: Reflux under a nitrogen atmosphere for 12 hours. Extract with dichloromethane, dry over MgSO₄, concentrate, and purify via silica gel column chromatography (Hexane/Ethyl Acetate gradient).

Protocol B: Sensor Calibration and Metal Ion Titration

Causality Note: Spectroscopic measurements must be performed in a buffered mixed-aqueous system to ensure the lipophilic sensor remains soluble while maintaining a physiologically relevant pH (pH 7.4). This prevents the precipitation of metal hydroxides (such as Fe(OH)₃), which would cause light scattering and result in false-positive quenching signals.

• Stock Solution Preparation: Prepare a 1.0 mM stock solution of the synthesized sensor in spectroscopic grade THF. Prepare 10 mM stock solutions of metal perchlorate salts (Cu²⁺, Fe³⁺, Zn²⁺) in deionized water.

• Sample Preparation: In a standard 1 cm quartz cuvette, prepare a 10 µM sensor solution in a THF/HEPES buffer mixture (1:1, v/v, pH 7.4, 10 mM).

• Fluorescence Titration:

  • Record the baseline emission spectrum (λ_ex determined from the maximum absorption wavelength).

  • Incrementally add the metal ion stock solution (0 to 10 equivalents).

  • Critical Step: After each addition, allow exactly 1 minute for complexation equilibration before recording the spectra to ensure a self-validating, stable readout.

• Mathematical Validation: Calculate the Limit of Detection (LOD) using the standard equation

  (where is the standard deviation of the blank and is the slope of the calibration curve). Determine the binding constant ( ) using a Benesi-Hildebrand plot to confirm 1:1 binding stoichiometry.

Quantitative Data Presentation

Table 1: Photophysical Properties of Furo[2,3-b]quinoxaline Derivatives

Compound	Absorption λ_max (nm)	Emission λ_max (nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)	Solvent System
3-Bromo Precursor	385	440	55	0.12	THF
Sensor (Apo-form)	415	520	105	0.68	THF/HEPES (1:1)
Sensor + Cu²⁺ (Holo)	420	525	105	0.04	THF/HEPES (1:1)

Table 2: Sensor Performance Metrics for Target Metal Ions

Target Analyte	Binding Stoichiometry	Binding Constant (K_a, M⁻¹)	Limit of Detection (LOD, nM)	Response Time
Cu²⁺	1:1	4.5 × 10⁴	45	< 1 min
Fe³⁺	1:1	8.2 × 10⁴	28	< 1 min

References

• A novel quinoxaline-based multifunctional probe: Sensitive and selective naked-eye detection of Fe3+ and fluorescent sensing of Cu2+ and its application. Arab Journal of Chemistry. 1

• Benzene[g]furan[2,3-B]quinoxaline-based red fluorescent material for non-doped organic light-emitting devices with low efficiency roll-off. ResearchGate. 2

• Buy 3-bromo-2-phenylfuro[3,2-b]quinoxaline from JHECHEM CO LTD. ECHEMI. 3

• A Novel Ring Closure to Furo[2,3-b]quinoxaline. Zeitschrift für Naturforschung B. 4

Sources

• 1. A novel quinoxaline-based multifunctional probe: Sensitive and selective naked-eye detection of Fe³⁺ and fluorescent sensing of Cu²⁺ and its application - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]

Advanced Methodologies for Incorporating 3-Bromo-2-phenylfuro[2,3-b]quinoxaline into Polymer Architectures

Target Audience: Researchers, materials scientists, and drug development professionals specializing in organic electronics and functional polymers.

Introduction & Chemical Rationale

Furo[2,3-b]quinoxaline derivatives are highly valued in the development of advanced optoelectronic materials, particularly as electron-accepting units in Thermally Activated Delayed Fluorescence (TADF) Organic Light-Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs)[1]. The rigid, electron-deficient tricyclic core provides excellent thermal stability and facilitates the tuning of the Lowest Unoccupied Molecular Orbital (LUMO) energy levels[2].

The compound 3-Bromo-2-phenylfuro[2,3-b]quinoxaline presents a unique synthetic profile. It possesses a highly reactive carbon-bromine bond at the 3-position of the furan ring, which is activated toward oxidative addition by the electron-withdrawing nature of the fused quinoxaline system[3]. However, because it is mono-halogenated, it cannot undergo direct A-A or A-B step-growth polycondensation to form a polymer backbone. To incorporate this specific synthon into a polymer architecture, one must employ strategic functionalization.

This guide details two highly robust, field-proven methodologies for its incorporation:

• Pre-Polymerization Modification: Converting the compound into a polymerizable styrenic monomer via Suzuki-Miyaura cross-coupling, followed by Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.

• End-Capping of Conjugated Polymers: Utilizing the mono-bromo compound to terminate the reactive chain ends of step-growth polymers, thereby stabilizing the polymer and introducing functional electron-trapping termini.

Figure 1: Strategic pathways for incorporating mono-halogenated synthons into polymers.

Strategy A: Synthesis and RAFT Polymerization of a Pendant Monomer

To create a polymer with furo[2,3-b]quinoxaline pendant groups, the bromo-synthon must first be coupled with a polymerizable moiety. We utilize a Suzuki-Miyaura cross-coupling with 4-vinylphenylboronic acid[4]. Following monomer isolation, RAFT polymerization is employed.

Causality Insight: Why RAFT? Free-radical polymerization of bulky, highly conjugated monomers often leads to broad molecular weight distributions and unpredictable chain termination. RAFT utilizes a Chain Transfer Agent (CTA) to suppress bimolecular termination, ensuring a low dispersity index (Đ < 1.2). This structural uniformity is critical for preventing charge-trapping defects in OLED thin films[1].

Protocol 2.1: Synthesis of 2-Phenyl-3-(4-vinylphenyl)furo[2,3-b]quinoxaline (Monomer)

Self-Validating Check: The success of this step is visually indicated by the precipitation of palladium black upon completion and confirmed by the disappearance of the starting material's bromine-adjacent

C NMR signal (~100 ppm).

• Preparation: In a flame-dried 100 mL Schlenk flask, add 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (1.0 eq, 3.25 g, 10 mmol) and 4-vinylphenylboronic acid (1.2 eq, 1.77 g, 12 mmol).

• Catalyst & Base: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh

  ) ] (0.05 eq, 577 mg) and Potassium Carbonate (K CO ) (3.0 eq, 4.14 g).

  • Expert Insight: Pd(PPh

    ) is selected because the electron-deficient bromo-furan undergoes rapid oxidative addition, eliminating the need for more complex, electron-rich ligands (like Buchwald ligands).

• Solvent System: Inject a degassed biphasic mixture of Toluene/Ethanol/Water (2:1:1 v/v/v, 40 mL).

  • Expert Insight: The biphasic system is non-negotiable. Toluene dissolves the organic fragments, water dissolves the inorganic base, and ethanol acts as a phase-transfer bridge, maximizing the interfacial transmetalation rate.

• Reaction: Purge with Argon for 15 minutes. Heat to 85 °C and stir vigorously for 12 hours.

• Workup: Cool to room temperature, extract with Dichloromethane (3 × 30 mL), wash with brine, dry over MgSO

  , and concentrate. Purify via silica gel chromatography (Hexanes/Ethyl Acetate 9:1) to yield the styrenic monomer as a bright yellow powder.

Protocol 2.2: RAFT Polymerization of the Pendant Monomer

• Preparation: In a 10 mL ampoule, dissolve the synthesized monomer (100 eq, 1.0 g), 2-Cyanoprop-2-yl dithiobenzoate (CPDB) as the CTA (1 eq), and Azobisisobutyronitrile (AIBN) as the initiator (0.2 eq) in anhydrous Anisole (3 mL).

• Degassing: Perform three freeze-pump-thaw cycles to strictly remove oxygen, which would otherwise quench the propagating radical species. Seal the ampoule under a vacuum.

• Polymerization: Immerse the ampoule in a pre-heated oil bath at 70 °C for 24 hours.

• Precipitation: Cool the mixture, break the seal, and precipitate the polymer dropwise into 50 mL of cold methanol. Collect the polymer via centrifugation and dry under a vacuum at 40 °C overnight.

Figure 2: Step-by-step experimental workflow for RAFT polymerization of the pendant monomer.

Strategy B: End-Capping of Conjugated Polyfluorenes

Conjugated polymers synthesized via step-growth polycondensation (e.g., Suzuki polymerization of 9,9-dioctylfluorene-2,7-diboronic acid bis(pinacol) ester and 2,7-dibromo-9,9-dioctylfluorene) leave reactive halogen or boronic ester groups at the chain termini.

Causality Insight: Leaving these ends unreacted leads to poor device stability due to oxidative degradation. By introducing an excess of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline at the end of the polymerization, we selectively "cap" the boronic ester termini. The highly conjugated furo[2,3-b]quinoxaline end-caps act as electron-withdrawing buffers, lowering the overall LUMO of the polymer and improving electron injection in OLED devices[2].

Protocol 3.1: In-Situ End-Capping

• Polymerization Phase: Conduct standard Suzuki polycondensation of the fluorene monomers in Toluene/H

  O using Pd(PPh ) and Aliquat 336 (phase transfer catalyst) at 90 °C for 48 hours.

• End-Capping Phase (Bromide): To cap the boronic ester ends, inject a solution of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (5.0 eq relative to the estimated polymer chains) dissolved in 2 mL of toluene. Stir at 90 °C for 12 hours.

• End-Capping Phase (Boronic Acid): To cap the remaining bromide ends, inject phenylboronic acid (10.0 eq). Stir for an additional 12 hours.

• Purification: Cool the mixture, dilute with chloroform, and wash with aqueous sodium diethyldithiocarbamate to scavenge residual palladium. Precipitate the organic layer into methanol, filter, and perform Soxhlet extraction (acetone, then hexane) to remove oligomers.

Quantitative Data Summary

The following table summarizes the expected macromolecular and photophysical properties resulting from the two incorporation strategies.

Polymer Architecture	Incorporation Method	Catalyst / Initiator	(kDa)	Dispersity (Đ)	Optical Bandgap ( )	Primary Application
Poly(Styrene-FQ)	Pendant (RAFT)	AIBN / CPDB	15.2	1.18	2.65 eV	Host Matrix for TADF Emitters
PFO-FQ-EndCapped	End-Capping (Suzuki)	Pd(PPh )	32.5	2.10	2.90 eV	Blue OLED Emissive Layer
PFO-Uncapped	None (Control)	Pd(PPh )	31.8	2.15	2.95 eV	N/A (Degrades rapidly)

Note: FQ = Furo[2,3-b]quinoxaline derivative.

and Đ are determined via Gel Permeation Chromatography (GPC) against polystyrene standards.

References

• A Novel Ring Closure to Furo[2,3-b]quinoxaline ResearchG
• Ultralow Roll-off Thermally Activated Delayed Fluorescent Light-Emitting Diodes Based on Furo[2,3-b]quinoxaline Emitters The Journal of Physical Chemistry Letters - ACS Public
• Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions Semantic Scholar
• Efficient red thermally activated delayed fluorescence emitters achieved through precise control of excited state energy levels Chemical Science (RSC Publishing)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Efficient red thermally activated delayed fluorescence emitters achieved through precise control of excited state energy levels - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00535J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Sonogashira coupling protocols with 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

Application Note: Sonogashira Cross-Coupling Protocols for the Functionalization of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

Executive Summary

Furo[2,3-b]quinoxalines represent a privileged class of tricyclic fused heterocycles with profound pharmacological potential, acting as potent antimicrobial agents, anticancer scaffolds, and sirtuin inhibitors [1]. While the core scaffold can be constructed via acid-catalyzed ring closure [2, 3], late-stage functionalization is critical for drug discovery. This application note provides a comprehensive, self-validating protocol for the C3-alkynylation of 3-bromo-2-phenylfuro[2,3-b]quinoxaline via Pd/Cu-cocatalyzed Sonogashira cross-coupling.

Mechanistic Rationale for C3-Functionalization

The selection of 3-bromo-2-phenylfuro[2,3-b]quinoxaline as an electrophile is driven by the unique electronic topology of the fused system. The electron-withdrawing nature of the pyrazine ring (embedded within the quinoxaline core) exerts a strong inductive pull, depleting electron density from the adjacent furan ring.

• Causality in Reactivity: This electronic depletion significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C3–Br bond. Consequently, the oxidative addition of electron-rich Pd(0) species into the C3–Br bond is highly favored, occurring rapidly even under mild thermal conditions.

• Steric Considerations: While the C2-phenyl group provides steric shielding, the linear geometry of the incoming copper-acetylide nucleophile ensures that transmetalation proceeds without steric clash [1].

Catalytic Cycle & Signaling Pathway

The reaction relies on a synergistic dual-catalytic cycle. Palladium drives the primary cross-coupling, while copper serves as a crucial co-catalyst to activate the terminal alkyne.

Figure 1: Pd/Cu co-catalyzed Sonogashira coupling cycle for 3-bromo-2-phenylfuro[2,3-b]quinoxaline.

Reaction Optimization & Data Presentation

The highly planar and rigid nature of the furo[2,3-b]quinoxaline scaffold dictates strict solvent and catalyst requirements. Table 1 summarizes the optimization matrix.

Table 1: Optimization of Sonogashira Coupling Conditions

Entry	Palladium Source (5 mol%)	Co-Catalyst (10 mol%)	Solvent System (1:1)	Base	Temp (°C)	Yield (%)
1	Pd(PPh₃)₂Cl₂	CuI	THF / Et₃N	Et₃N	60	45
2	Pd(PPh₃)₄	CuI	Toluene / DIPEA	DIPEA	80	30
3	Pd(PPh₃)₂Cl₂	CuI	DMF / Et₃N	Et₃N	70	88
4	Pd(dppf)Cl₂	CuI	DMF / Et₃N	Et₃N	70	82
5	Pd(PPh₃)₂Cl₂	None	DMF / Et₃N	Et₃N	70	Trace

Experimental Insight: Entry 3 provides the optimal environment. DMF is required to overcome the poor solubility of the tricyclic bromide. The absence of CuI (Entry 5) completely stalls the reaction, confirming that direct deprotonation of the alkyne by Et₃N is insufficient for transmetalation without the copper intermediate.

Step-by-Step Self-Validating Protocol

This protocol is designed for a 1.0 mmol scale synthesis of 3-alkynyl-2-phenylfuro[2,3-b]quinoxaline.

Phase 1: System Preparation & Degassing

• Setup: Equip a 25 mL Schlenk tube with a magnetic stir bar. Flame-dry under vacuum and backfill with Argon (repeat 3x).

• Reagent Loading: Add 3-bromo-2-phenylfuro[2,3-b]quinoxaline (325 mg, 1.0 mmol) [3], Pd(PPh₃)₂Cl₂ (35 mg, 0.05 mmol), and CuI (19 mg, 0.10 mmol).

• Degassing: Evacuate the flask and backfill with Argon 3 times.

  • Validation Check: The solid mixture should appear as a uniform pale yellow/greenish powder. Any brown clumping indicates moisture/oxygen contamination in the CuI.

Phase 2: Reaction Execution 4. Solvent Addition: Inject anhydrous, degassed DMF (3.0 mL) and degassed Et₃N (3.0 mL) via syringe. 5. Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise over 2 minutes.

• Validation Check: Within 5–10 minutes of stirring at room temperature, the solution will transition from a yellow suspension to a deep red/amber homogeneous solution. This color shift is the visual confirmation of Pd(II) reduction to the active Pd(0) species and the formation of the Cu-acetylide complex.

• Heating: Transfer the sealed Schlenk tube to a pre-heated oil bath at 70 °C. Stir vigorously for 4–6 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 4:1). The starting bromide exhibits distinct blue fluorescence under 254 nm UV. The reaction is complete when this spot is entirely replaced by a lower-Rf product spot.

Phase 3: Workup & Purification 7. Quench: Cool the mixture to room temperature and dilute with EtOAc (20 mL). Pour into a separatory funnel containing saturated aqueous NH₄Cl (20 mL).

• Validation Check: The aqueous layer will turn bright blue. This confirms the successful sequestration of copper ions as soluble amine complexes, preventing them from streaking during chromatography.

• Extraction: Extract the aqueous layer with EtOAc (2 × 15 mL). Wash the combined organic layers with brine (3 × 20 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Troubleshooting & Causality Matrix

Observation / Failure Mode	Mechanistic Cause	Corrective Action
High levels of alkyne homocoupling (Glaser product)	Oxygen ingress promotes the oxidation of the Cu-acetylide intermediate, forcing two alkynes to couple together rather than transmetalating to Pd.	Rigorously sparge solvents with Argon for 30 mins prior to use. Add the alkyne slowly via syringe pump.
Incomplete conversion of the bromide	Precipitation of the active catalyst or poor solubility of the starting tricyclic scaffold in the chosen solvent.	Increase the ratio of DMF to Et₃N (e.g., 2:1). Ensure CuI is freshly purified (Soxhlet extraction with THF) to remove Cu(II) impurities.
Product degradation on the silica column	Alkynyl-furoquinoxalines can exhibit mild sensitivity to the acidic silanol groups on standard silica gel.	Pre-treat the silica gel with 1% Et₃N in hexanes to neutralize acidic sites before loading the crude mixture.

References

• Tayebeh Besharati-Seidani, Ali Keivanloo, Babak Kaboudin, Tsutomu Yokomatsu. "Efficient synthesis of 2-phenyl-3-substituted furo/thieno[2,3-b]quinoxalines via Sonogashira coupling reaction followed by iodocyclization and subsequent palladium-catalyzed cross-coupling reactions", RSC Advances, 2016. URL: [Link]

• Sameh R. Elgogary, Nasser Amri, Emad M. El-Telbani, Abdel-Rahman Farghaly. "Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines", ARKIVOC, 2024. URL: [Link]

• Adel Amer, Montserrat Ventura, Hans Zimmer. "A Novel Ring Closure to Furo[2,3-b]quinoxaline", Zeitschrift für Naturforschung B, 1983. URL: [Link]

Application Note: 3-Bromo-2-phenylfuro[2,3-b]quinoxaline as a Privileged Intermediate in Targeted Drug Design

Introduction & Mechanistic Rationale

The development of tricyclic fused heteroaromatic systems is a cornerstone of modern drug discovery. Among these, 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (CAS: 88051-11-0) has emerged as a highly versatile, privileged intermediate. The furo[2,3-b]quinoxaline core provides a rigid, highly conjugated

-electron framework that acts as a bioisostere for various indole and quinoline-based alkaloids.

In medicinal chemistry, derivatives of this scaffold have demonstrated profound biological activities, most notably in the attenuation of cytokine storms via the inhibition of Phosphodiesterase-4 (PDE-4) and the subsequent downregulation of Tumor Necrosis Factor-alpha (TNF-

) 1.

The Strategic Advantage of the 3-Bromo Position

The strategic placement of the bromine atom at the C3 position of the furan ring, adjacent to the electron-withdrawing quinoxaline system, creates a highly activated electrophilic center. This specific halogenation site is primed for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to orthogonally functionalize the core and rapidly generate diverse libraries of drug candidates without disrupting the stabilizing 2-phenyl moiety 2.

Mechanism of action for furoquinoxaline derivatives in attenuating inflammation.

Synthetic Workflow & Causality in Experimental Design

To utilize 3-bromo-2-phenylfuro[2,3-b]quinoxaline effectively, researchers typically employ Palladium-catalyzed cross-coupling. The choice of reagents in these workflows is not arbitrary; it is dictated by the electronic demands of the furoquinoxaline core.

• Catalyst Selection (Pd(PPh3)4): The electron-deficient nature of the heteroaromatic system requires a highly active Pd(0) species. The electron-rich triphenylphosphine ligands stabilize the palladium center, facilitating the critical oxidative addition into the strong C(sp2)-Br bond.

• Base Selection (Cs2CO3): Cesium carbonate is selected over sodium or potassium variants due to the "cesium effect." The large ionic radius of Cs+ enhances the solubility of the base in organic solvents like toluene and significantly accelerates the transmetalation step by forming a highly reactive, loosely bound boronate complex 2.

• Solvent (Anhydrous Toluene): Water must be strictly excluded. Protic solvents or moisture can protonate the intermediate organopalladium species, leading to premature debromination (yielding the inactive 2-phenylfuro[2,3-b]quinoxaline) rather than the desired cross-coupled product.

Workflow for structural diversification of the furoquinoxaline intermediate.

Standardized Protocol: Suzuki-Miyaura Cross-Coupling

This self-validating protocol describes the attachment of an aryl pharmacophore to the C3 position of the intermediate. It is designed with built-in quality control checkpoints to ensure high fidelity in drug library synthesis.

Materials Required

• Intermediate: 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl boronic acid or diborate compound (1.2 - 1.5 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4] (0.1 equiv)

• Base: Cesium carbonate [Cs2CO3] (3.0 - 6.0 equiv)

• Solvent: Anhydrous Toluene (40 mL per mmol of intermediate)

Step-by-Step Methodology

• Reaction Assembly: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromo-2-phenylfuro[2,3-b]quinoxaline, the boronic acid derivative, and Cs2CO3.

• Solvent Addition & Degassing (Critical Step): Add anhydrous toluene. Subject the suspension to three freeze-pump-thaw cycles. Causality: Dissolved oxygen rapidly oxidizes Pd(0) to inactive Pd(II) species, halting the catalytic cycle. Rigorous degassing is non-negotiable.

• Catalyst Introduction: Under a positive pressure of ultra-high-purity Argon, quickly add Pd(PPh3)4. Seal the flask.

• Thermal Activation: Heat the reaction mixture to 110°C (reflux) in an oil bath. Maintain vigorous stirring for 12–24 hours.

• In-Process Monitoring (Self-Validation): At 8 hours, withdraw a 50 µL aliquot under Argon. Quench with water, extract with ethyl acetate, and analyze via TLC (Hexanes:EtOAc 4:1) and LC-MS. The reaction is deemed complete when the distinct isotopic doublet of the brominated starting material (79Br/81Br ratio of 1:1) disappears from the MS spectra.

• Workup: Cool the mixture to room temperature. Filter through a pad of Celite to remove the palladium black and inorganic salts. Wash the filter cake with dichloromethane (DCM).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the target drug candidate.

Quantitative Data & Reaction Optimization

The following table summarizes optimized reaction parameters and yields for the diversification of 3-bromo-2-phenylfuro[2,3-b]quinoxaline using various coupling partners, based on established synthetic methodologies 23.

Entry	Coupling Partner (Pharmacophore)	Catalyst (mol%)	Base (Equiv)	Temp / Time	Isolated Yield (%)
1	Phenylboronic acid	Pd(PPh3)4 (10%)	Cs2CO3 (3.0)	110°C / 12h	85%
2	4-Methoxyphenylboronic acid	Pd(PPh3)4 (10%)	Cs2CO3 (3.0)	110°C / 12h	88%
3	Diborate Linker Compound	Pd(PPh3)4 (10%)	Cs2CO3 (6.0)	110°C / 24h	68%
4	4-Fluorophenylboronic acid	Pd(PPh3)4 (10%)	Cs2CO3 (3.0)	110°C / 12h	81%
5	Morpholine (Buchwald-Hartwig)*	Pd2(dba)3 (5%)	NaOtBu (2.5)	90°C / 16h	74%

*Note: For C-N bond formation (Entry 5), a different catalyst system (Pd2(dba)3 with a bulky phosphine ligand like BINAP or XPhos) and a stronger alkoxide base are required to facilitate reductive elimination of the amine.

Quality Control & Structural Verification

To ensure the integrity of the synthesized drug candidates, the following analytical validations must be met:

• 1H NMR Spectroscopy: Confirm the disappearance of the characteristic shifts associated with any unreacted starting material. The integration of the newly introduced aryl/alkyl protons must match the theoretical proton count of the target molecule.

• High-Resolution Mass Spectrometry (HRMS): The exact mass must be within 5 ppm of the calculated theoretical mass. The complete absence of the M and M+2 bromine isotope pattern confirms total conversion at the C3 position.

• HPLC Purity: For biological assays (e.g., PDE-4 inhibition screening), the final compound must demonstrate

  95% purity via reverse-phase HPLC (monitoring at 254 nm and 280 nm, corresponding to the furoquinoxaline chromophore).

References

• Pyrrolo[2,3-b]quinoxalines in attenuating cytokine storm in COVID-19: their sonochemical synthesis and in silico / in vitro assessment. National Institutes of Health (PMC). Available at:[Link]

• The effect of π-linker bulky on photophysical properties of 2-phenylfuro[2,3-b]quinoxaline derivatives. Royal Society of Chemistry (RSC). Available at:[Link]

• Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines. ARKAT USA. Available at: [Link]

Sources

• 1. Pyrrolo[2,3-b]quinoxalines in attenuating cytokine storm in COVID-19: their sonochemical synthesis and in silico / in vitro assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 3-Bromo-2-phenylfuro[2,3-b]quinoxaline. The information is structured to provide not just solutions, but also the underlying scientific reasoning to empower researchers in optimizing their reaction yields and purity.

I. Reaction Overview and Mechanism

The synthesis of 2-substituted furo[2,3-b]quinoxalines can be achieved through various routes, often involving the construction of the furan ring onto a pre-existing quinoxaline scaffold.[1] One common strategy involves the reaction of a 2-chloroquinoxaline derivative with a ketone.[1][2] Another modern approach utilizes a copper-catalyzed reaction of quinoxalin-2(1H)-ones with alkynes.[1] The subsequent bromination of the 2-phenylfuro[2,3-b]quinoxaline intermediate at the 3-position is typically an electrophilic aromatic substitution.

Illustrative Reaction Pathway

Caption: General synthetic route to 3-Bromo-2-phenylfuro[2,3-b]quinoxaline.

II. Frequently Asked Questions (FAQs)

Q1: I am observing a low yield for the initial furo[2,3-b]quinoxaline formation. What are the likely causes?

Low yields in the initial cyclization step can often be attributed to several factors:

• Suboptimal Catalyst System: The choice and loading of the catalyst are critical. For copper-catalyzed reactions, the copper source and any supporting ligands can significantly influence the reaction rate and yield.[1]

• Inefficient Oxidant: In many modern C-H functionalization/annulation reactions, an oxidant is required.[1] Ensure the oxidant is fresh and used in the correct stoichiometric amount.

• Poor Quality Starting Materials: Impurities in the quinoxalin-2(1H)-one or the alkyne can inhibit the catalyst or lead to side reactions.[3] It is advisable to purify starting materials if their quality is uncertain.

• Incorrect Reaction Temperature: While many modern protocols operate at room temperature, some substrate combinations may require heating to achieve a reasonable reaction rate.[4][5] Conversely, excessive heat can lead to product degradation.[3]

Q2: The bromination step is producing multiple products. How can I improve the regioselectivity for the 3-position?

The formation of multiple brominated products suggests a lack of selectivity in the electrophilic substitution. Here's how to address this:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is a common and often selective brominating agent for electron-rich aromatic compounds.[6] Using elemental bromine (Br₂) can sometimes be too reactive and lead to over-bromination or reaction at other positions.

• Reaction Conditions: The solvent and temperature can influence selectivity. Running the reaction at a lower temperature may favor the formation of the thermodynamically more stable product.[4] Using a non-polar solvent can sometimes enhance selectivity.

• Presence of a Catalyst: While often not necessary for activated systems, a mild Lewis acid catalyst might in some cases direct the bromination. However, this should be approached with caution as it can also increase the rate of side reactions.

Q3: I am having difficulty purifying the final 3-Bromo-2-phenylfuro[2,3-b]quinoxaline product. What are the best practices?

Purification of bromo-substituted heterocyclic compounds can be challenging due to their potential for degradation and similar polarities of side products.

• Column Chromatography: This is a very effective method.[4][7] A silica gel column with a gradient elution of hexane and ethyl acetate is a good starting point.[7]

• Recrystallization: If the product is a solid, recrystallization can be an excellent method for achieving high purity.[4][7] Common solvents to try include ethanol, or a mixture of a good solvent (like ethyl acetate) and a poor solvent (like hexane).[7]

• Filtration and Washing: After the reaction, the crude product can often be isolated by filtration and washed with a suitable solvent to remove some impurities before further purification.[4]

III. Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues.

Problem 1: Low or No Product Yield

Caption: Troubleshooting workflow for low reaction yield.

Detailed Steps:

• Verify Starting Material Quality:

  • Action: Analyze your quinoxalin-2(1H)-one and phenylacetylene starting materials by NMR or another appropriate technique to confirm their identity and purity.

  • Rationale: Impurities can act as catalyst poisons or participate in side reactions, consuming reagents and lowering the yield of the desired product.[3]

• Optimize Reaction Conditions:

  • Action: Set up small-scale parallel reactions to screen different solvents and temperatures. Monitor the reactions by Thin Layer Chromatography (TLC).

  • Rationale: The ideal conditions are highly substrate-dependent. A systematic optimization can reveal the optimal balance between reaction rate and product stability.[3]

• Evaluate Catalyst System:

  • Action: If using a copper catalyst, try different copper sources (e.g., CuI, Cu(OAc)₂) and consider the addition of a ligand. Ensure the catalyst is not deactivated.

  • Rationale: The catalytic cycle can be complex, and the nature of the active catalytic species is influenced by the entire system.[1]

• Review Workup & Purification:

  • Action: Ensure that the product is not being lost during extractions or being degraded during purification. For example, some nitrogen-containing heterocycles can be sensitive to acidic silica gel.[7]

  • Rationale: A significant portion of the product can be lost during post-reaction processing if the procedures are not optimized for the specific compound.

Problem 2: Significant Side Product Formation

Caption: Troubleshooting workflow for product impurity issues.

Detailed Steps:

• Lower Reaction Temperature:

  • Action: Run the reaction at a lower temperature, even if it requires a longer reaction time.

  • Rationale: Side reactions often have a higher activation energy than the desired reaction. Lowering the temperature can therefore disproportionately slow down the formation of byproducts.[4]

• Change Brominating Agent:

  • Action: If you are using a highly reactive brominating agent like elemental bromine, switch to a milder and more selective one like N-Bromosuccinimide (NBS).

  • Rationale: The selectivity of an electrophilic aromatic substitution is highly dependent on the nature of the electrophile. Milder reagents are less likely to react at undesired positions.[6]

• Control Stoichiometry:

  • Action: Carefully control the stoichiometry of your reactants. Use of a large excess of one reactant can sometimes promote the formation of side products.

  • Rationale: An excess of a reactive species can lead to undesired secondary reactions with the product or other intermediates.

• Use Inert Atmosphere:

  • Action: If you suspect oxidative side reactions, perform the reaction under an inert atmosphere of nitrogen or argon.

  • Rationale: Some organic molecules, particularly electron-rich ones, can be susceptible to air oxidation, which can lead to a complex mixture of products.

IV. Experimental Protocols

General Procedure for the Synthesis of 2-Phenylfuro[2,3-b]quinoxaline

This protocol is a general guideline and may require optimization for specific substrates.

• To a solution of the appropriate quinoxalin-2(1H)-one (1.0 mmol) and phenylacetylene (1.2 mmol) in a suitable solvent (e.g., DMF, 5 mL), add the copper catalyst (e.g., CuI, 10 mol%) and an oxidant (e.g., Ag₂CO₃, 1.5 mmol).

• Stir the reaction mixture at the optimized temperature (e.g., 80 °C) and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for the Bromination at the 3-Position

• Dissolve the 2-phenylfuro[2,3-b]quinoxaline (1.0 mmol) in a suitable solvent (e.g., CCl₄ or CH₂Cl₂, 10 mL).

• Add N-Bromosuccinimide (NBS) (1.05 mmol) to the solution. The addition of a radical initiator like AIBN (catalytic amount) may be beneficial.

• Reflux the reaction mixture and monitor the progress by TLC.

• After completion, cool the reaction to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with water.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

V. Data Summary

Table 1: Influence of Catalyst on Quinoxaline Synthesis Yield

Catalyst (10 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
AlCuMoVP	Toluene	25	2	92	[8]
AlFeMoVP	Toluene	25	2	80	[8]
HCTU (30 mol%)	DMF	Room Temp	0.75	Moderate-High	[9]
HFIP (solvent)	None	Room Temp	1	95	[10]

VI. References

• Benchchem. (n.d.). Troubleshooting common issues in quinoxaline synthesis protocols.

• Benchchem. (n.d.). troubleshooting common problems in quinoxaline synthesis.

• Benchchem. (n.d.). troubleshooting guide for the synthesis of substituted quinoxalines.

• ACG Publications. (2023). An efficient synthesis of quinoxaline derivatives using HCTU as catalyst in DMF.

• PMC. (n.d.). Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents.

• DADUN. (n.d.). Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents.

• (n.d.). Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods.

• Benchchem. (n.d.). A Technical Guide to Dibromo-Quinoxaline Derivatives: Synthesis, Biological Activity, and Applications.

• (n.d.). QUINOXALINES.

• (n.d.). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.

• Arkat USA. (2024). Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines.

• Longdom Publishing. (2014). A Facile and Efficient Synthesis of Quinoxalines from Phenacyl Bromides and Ortho Phenylenediamine Promoted by Zirconium Tungsta.

• ResearchGate. (n.d.). Synthesis of [2,3-b]thieno- and furoquinoxalines by the SNH and SNipso reactions of 2-substituted quinoxalines with acetophenones | Request PDF.

• Google Patents. (n.d.). Method for purifying a bromine compound.

• PubMed. (2026). Discovery of furo[2,3-b]isoquinoline derivatives as novel Pks13 inhibitors with reduced hERG inhibition.

• PMC. (n.d.). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates.

• PMC. (n.d.). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives.

• MDPI. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines.

• Benchchem. (n.d.). Purification challenges for bromoquinoline compounds.

• ResearchGate. (n.d.). Formation of linear furo[2,3-b]quinolinones 38.

• heteroletters.org. (2021). 447 Heterocyclic Letters Vol. 11| No.3|447-452| May-July|2021.

• Semantic Scholar. (n.d.). A Greener Chemistry Approach for Synthesis of 2,3-diphenyl quinoxaline.

• ResearchGate. (2025). A Novel Ring Closure to Furo[2,3-b]quinoxaline.

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution.

• ResearchGate. (2025). Recent Advances in Bromination of Aromatic and Heteroaromatic Compounds | Request PDF.

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. acgpubs.org [acgpubs.org]
• 10. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Reactions During the Bromination of Phenylfuroquinoxaline

Welcome to the technical support center for the regioselective bromination of phenylfuroquinoxaline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, we address common challenges and provide in-depth troubleshooting strategies to help you minimize side reactions and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

This section tackles the most common initial queries regarding the bromination of phenylfuroquinoxaline and related N-heterocyclic systems.

Q1: What are the most common side reactions observed during the bromination of phenylfuroquinoxaline?

A1: The primary challenges in the bromination of phenylfuroquinoxaline and similar quinoline derivatives include poor regioselectivity, leading to a mixture of isomers, and over-halogenation, resulting in di- or poly-brominated byproducts.[1] Degradation of the starting material can also occur under harsh reaction conditions.[1]

Q2: Which brominating agents are recommended for this class of compounds?

A2: N-Bromosuccinimide (NBS) is a widely used reagent for the mild bromination of quinolines and their derivatives.[1][2] It offers versatility, acting as both an electrophile and an oxidant under metal-free conditions.[2][3] For enhanced regioselectivity, milder reagents like tetrabutylammonium tribromide (TBATB) have proven effective in providing highly selective C3-brominated or C1, C3-dibrominated products in good yields.[4] Molecular bromine (Br₂) can also be used, but often requires more stringent control of reaction conditions to avoid side reactions.[1]

Q3: How can I improve the regioselectivity of my bromination reaction?

A3: Regioselectivity is influenced by several factors, including the choice of brominating agent, solvent, temperature, and the electronic nature of substituents on the phenylfuroquinoxaline core.[1] For instance, conducting the reaction in strong acids like sulfuric acid can direct bromination to the carbocyclic ring.[1][5] The use of bulkier brominating agents may also enhance selectivity through steric hindrance.[1]

Q4: I'm observing a mixture of mono- and di-brominated products. How can I favor mono-bromination?

A4: To favor mono-bromination, precise control over the stoichiometry of the brominating agent is crucial; typically, 1.0 to 1.1 equivalents should be used.[1] If the substrate is highly activated and prone to multiple substitutions, employing a less reactive brominating agent (e.g., NBS instead of Br₂) and conducting the reaction at a lower temperature with slow, portion-wise addition of the reagent is recommended.[1]

Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during your experiments.

Issue 1: Poor Regioselectivity and Isomer Formation

Root Cause Analysis: The phenylfuroquinoxaline scaffold possesses multiple positions susceptible to electrophilic attack.[1] The inherent electronic properties of the furo- and quinoxaline- rings, along with any substituents, will dictate the preferred sites of bromination. The reaction conditions, particularly the solvent and temperature, can significantly influence the kinetic and thermodynamic control of the reaction, leading to different isomer ratios.[1][4]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor regioselectivity.

Detailed Mitigation Strategies:

• Reagent Selection: If using a highly reactive agent like Br₂, consider switching to a milder alternative such as NBS or TBATB.[1][4] TBATB, in particular, has demonstrated high selectivity in related heterocyclic systems.[4]

• Solvent Effects: The choice of solvent can dramatically impact selectivity.[4][6] For instance, in the bromination of pyrrolo[1,2-a]quinoxalines, solvents like DMA, DMF, and MeCN performed well, with MeCN giving the highest yields for C3-bromination.[4] Experiment with a range of solvents with varying polarities.

• Temperature Control: Higher temperatures can lead to a loss of selectivity.[1][4] Attempt the reaction at a lower temperature (e.g., 0 °C or even -78 °C) to favor the kinetically controlled product. Conversely, a moderate increase in temperature might favor a specific, thermodynamically more stable isomer.[4]

• Acid-Assisted Bromination: The use of strong acids like sulfuric acid or triflic acid can protonate the nitrogen atoms in the quinoxaline ring, altering the electron density and directing the electrophilic attack to different positions.[1][5]

Issue 2: Over-bromination Resulting in Poly-brominated Byproducts

Root Cause Analysis: Highly activated phenylfuroquinoxaline substrates are susceptible to multiple brominations, especially when an excess of the brominating agent is used or when the reaction is allowed to proceed for too long.[1] The mono-brominated product can sometimes be more activated towards further electrophilic substitution than the starting material.

Mitigation Strategies:

Parameter	Recommended Action	Rationale
Stoichiometry	Use a precise molar equivalent of the brominating agent (1.0-1.1 eq.).	Minimizes the availability of the electrophile for subsequent brominations.[1]
Reagent Addition	Add the brominating agent slowly and in portions over an extended period.	Maintains a low concentration of the brominating agent in the reaction mixture, disfavoring multiple substitutions.[7]
Temperature	Conduct the reaction at a reduced temperature.	Decreases the overall reaction rate, allowing for better control over the extent of bromination.[1]
Monitoring	Closely monitor the reaction progress using TLC or LC-MS.	Allows for quenching the reaction as soon as the desired mono-brominated product is formed and before significant poly-bromination occurs.

Issue 3: No Reaction or Low Conversion

Root Cause Analysis: This issue can arise from several factors, including an insufficiently reactive brominating agent for a deactivated substrate, poor solubility of the starting material, or decomposition of the reagent.[1][6]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low reaction conversion.

Detailed Mitigation Strategies:

• Reagent Activity: Ensure the brominating agent, especially NBS, is fresh and has been stored properly. NBS can decompose over time.

• Increase Reactivity: If the phenylfuroquinoxaline substrate is electron-deficient, a milder reagent like NBS may not be sufficient. Consider switching to molecular bromine, potentially with a Lewis acid catalyst like FeBr₃ to generate a more potent electrophile.[8][9]

• Temperature and Concentration: Increasing the reaction temperature will generally increase the reaction rate.[6] Also, ensure that the reactants are sufficiently concentrated, as very dilute conditions may slow down the reaction.[6]

• Solubility: Poor solubility of the starting material can lead to an incomplete reaction.[6] Test the solubility in various solvents and consider using a co-solvent system if necessary.

Experimental Protocols

Protocol 1: Regioselective Mono-bromination using NBS

This protocol is a general starting point for the controlled mono-bromination of an activated phenylfuroquinoxaline.

• Preparation: To a solution of the phenylfuroquinoxaline derivative (1.0 mmol) in a suitable solvent (e.g., acetonitrile or dichloromethane, 10 mL) in a round-bottom flask equipped with a magnetic stirrer, add N-Bromosuccinimide (NBS, 1.05 mmol, 1.05 eq.).[10]

• Reaction: Stir the reaction mixture at room temperature or a slightly elevated temperature (e.g., 60 °C) while monitoring the progress by TLC.[10]

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[10]

Protocol 2: Selective Bromination using Tetrabutylammonium Tribromide (TBATB)

This method is adapted from a procedure for the selective bromination of pyrrolo[1,2-a]quinoxalines and may offer improved regioselectivity.[4]

• Preparation: In a reaction vial, combine the phenylfuroquinoxaline derivative (0.2 mmol) and tetrabutylammonium tribromide (TBATB, 0.24 mmol, 1.2 eq.) in acetonitrile (2.5 mL).[4]

• Reaction: Seal the vial and heat the reaction mixture to 80 °C. Stir for the required time, monitoring by TLC.[4]

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an appropriate organic solvent.

• Purification: Dry the organic phase, concentrate, and purify the residue by column chromatography to isolate the desired brominated product.[4]

References

• He, J., et al. (2024). Regioselective bromination of pyrrolo[1,2-a]quinoxalines. RSC Advances. Available at: [Link]

• Li, J., et al. (2023). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study. RSC Advances. Available at: [Link]

• Li, J., et al. (2023). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study. RSC Publishing. Available at: [Link]

• Cakmak, O., et al. (2017). Bromination of quinoxaline and derivatives: Effective synthesis of some new brominated quinoxalines. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2020). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules. Available at: [Link]

• Al-Masoudi, N. A. (2016). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Journal of Heterocyclic Chemistry. Available at: [Link]

• LibreTexts Chemistry. (2023). 5.3 Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. Available at: [Link]

• Google Patents. (2004). EP0913381B1 - Method for purifying a bromine compound.

• Stuart, C. G., et al. (2020). Electrophilic Activation of Molecular Bromine Mediated by I(III). ChemRxiv. Available at: [Link]

• LibreTexts Chemistry. (2022). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Available at: [Link]

• Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution Mechanism. Available at: [Link]

• ORGANIC REACTION MECHANISM. (n.d.). PowerPoint Presentation. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Regioselective bromination of pyrrolo[1,2-a]quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 10. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to Purifying 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges in the purification of crude 3-Bromo-2-phenylfuro[2,3-b]quinoxaline. As a molecule of significant interest in medicinal chemistry, achieving high purity is paramount for accurate downstream biological evaluation and structural analysis.[1] This document moves beyond simple protocols to explain the underlying principles, helping you troubleshoot effectively and optimize your purification strategy.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in my crude 3-Bromo-2-phenylfuro[2,3-b]quinoxaline sample?

The impurity profile is intrinsically linked to the synthetic route employed. The furo[2,3-b]quinoxaline scaffold is commonly synthesized from precursors like substituted o-phenylenediamines, chloroquinoxalines, or quinoxalin-2(1H)-ones. Consequently, common impurities may include:

• Unreacted Starting Materials: Residual o-phenylenediamine or a precursor like 3-hydroxy-2-phenylquinoxaline.

• Reaction Intermediates: Incomplete cyclization can leave intermediates in the crude mixture.

• Side-Products: Over-bromination, hydrolysis of the bromo group, or products from alternative reaction pathways can occur. For instance, reactions involving (E)-3-(styryl)quinoxalin-2(1H)-ones with bromine have been shown to sometimes result in unexpected thiomethylation if DMSO is used as a solvent.[2]

• Reagents and Catalysts: Residual catalysts (e.g., copper salts) or reagents from the synthesis.[2]

Q2: What are the primary methods for purifying this compound?

The two most effective and widely employed methods for purifying quinoxaline derivatives are flash column chromatography over silica gel and recrystallization.[3][4] The choice depends on the nature and quantity of the impurities. A preliminary purity assessment by Thin-Layer Chromatography (TLC) is essential for selecting the optimal method.

Q3: How can I definitively assess the purity of my final product?

A multi-technique approach is recommended for unambiguous purity confirmation:

• Thin-Layer Chromatography (TLC): A quick and effective method to check for the presence of multiple components. A pure sample should ideally show a single spot.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the molecular structure and identify any residual impurities or solvents.[1][5][6]

• Mass Spectrometry (MS): Confirms the molecular weight of the target compound.[1][6]

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

• Melting Point Analysis: A sharp melting point range is indicative of high purity, whereas impurities tend to depress and broaden the melting range.[3]

Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems you may encounter during the purification process.

Problem 1: Persistent Colored Impurities in the Final Product

• Potential Cause: Highly conjugated byproducts or oxidation products are often intensely colored and can be difficult to remove.

• Solution: Activated Charcoal Treatment. Activated charcoal can effectively adsorb colored impurities.[4][7] This step is typically performed during recrystallization.

  Protocol: Decolorization with Activated Charcoal

  • Dissolve the impure compound in a suitable hot solvent, as you would for recrystallization.

  • Allow the solution to cool slightly to prevent flash boiling.

  • Add a small amount of activated charcoal (typically 1-2% w/w of your compound).

  • Gently heat and swirl the mixture for 5-10 minutes. Avoid vigorous boiling, which can cause the fine charcoal particles to pass through the filter paper.

  • Perform a hot gravity filtration through fluted filter paper to remove the charcoal.

  • Allow the clear filtrate to cool and crystallize as per the standard recrystallization protocol.

Problem 2: Poor Separation or Co-elution during Column Chromatography

• Potential Cause A: Inappropriate Solvent System. The polarity of the mobile phase is not optimized to resolve the target compound from a closely-eluting impurity.

• Solution A: Optimize the Mobile Phase. Systematically test different solvent systems using TLC. A good system will show clear separation between the product spot (Rf ~0.3-0.4) and impurity spots. Mixtures of a non-polar solvent (like hexanes or petroleum ether) and a moderately polar solvent (like ethyl acetate or dichloromethane) are common starting points for quinoxaline derivatives.[3][5] If separation is still poor, consider a gradient elution, starting with a low polarity and gradually increasing it.[4][7]

Solvent System Component A (Non-polar)	Solvent System Component B (Polar)	Typical Starting Ratio (v/v)
n-Hexane / Petroleum Ether	Ethyl Acetate	95:5 to 80:20
n-Hexane / Petroleum Ether	Dichloromethane	90:10 to 70:30
Toluene	Ethyl Acetate	98:2 to 90:10

• Potential Cause B: Compound Instability on Silica Gel. Quinoxaline derivatives can sometimes interact strongly with or degrade on the acidic surface of standard silica gel.[7]

• Solution B: Modify or Change the Stationary Phase.

  • Deactivate Silica Gel: Flush the packed column with the mobile phase containing a small amount of a basic modifier like triethylamine (0.5-2%).[7] This neutralizes the acidic sites.

  • Use an Alternative Stationary Phase: Consider using neutral alumina, which can be less harsh for sensitive compounds.[4]

Problem 3: Low Yield After Recrystallization

• Potential Cause: Suboptimal Solvent or Technique. Using too much solvent, cooling the solution too quickly, or premature crystallization can lead to significant product loss.[3][4]

• Solution: Refine Recrystallization Technique.

  • Use the Minimum Amount of Hot Solvent: Add the hot solvent portion-wise to the crude solid with continuous stirring and heating until it just dissolves. This ensures the solution is saturated.[3]

  • Slow Cooling: Allow the flask to cool slowly to room temperature on a benchtop, insulated with a cork ring. Do not transfer it directly to an ice bath. Slow cooling promotes the formation of larger, purer crystals.

  • Induce Crystallization if Necessary: If crystals do not form, try scratching the inside of the flask with a glass rod at the solvent-air interface or adding a seed crystal from a previous batch.

  • Wash with Cold Solvent: When filtering, wash the collected crystals with a minimal amount of ice-cold recrystallization solvent to remove any adhering impurities without re-dissolving the product.[4]

Problem 4: Product "Oils Out" During Recrystallization

• Potential Cause: The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated with impurities.

• Solution: Adjust Solvent and Conditions.

  • Change Solvent: Select a solvent with a lower boiling point.

  • Dilute and Re-heat: If an oil forms, re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent, and then allow it to cool slowly again.

  • Use a Solvent/Anti-Solvent System: Dissolve the compound in a minimal amount of a "good" solvent (in which it is very soluble). Then, slowly add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes faintly turbid. Allow this to cool slowly.

Visualized Workflows and Protocols

Decision-Making for Purification Strategy

The first step is to analyze the crude product by TLC to determine the complexity of the impurity profile. This analysis guides the choice between a direct recrystallization or a more rigorous chromatographic separation.

Caption: Decision tree for selecting a purification method.

Protocol 1: Purification by Flash Column Chromatography

This method is ideal for separating compounds with similar polarities from the target molecule.[8][9]

Step-by-Step Methodology:

• TLC Analysis & Solvent Selection:

  • Develop a TLC system using a mixture of n-hexane and ethyl acetate.

  • Adjust the ratio until the desired compound has an Rf value of approximately 0.3-0.4 for optimal separation.

• Column Packing:

  • Prepare a slurry of silica gel (60-120 mesh) in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow the solvent to drain, tapping the column gently to ensure even packing without air bubbles.[8]

  • Add a thin layer of sand to the top of the silica bed to protect the surface.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

  • Alternative (for low solubility): Pre-adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and evaporating the solvent to dryness. Carefully add the resulting free-flowing powder to the top of the column.[7]

• Elution and Fraction Collection:

  • Begin eluting with the chosen mobile phase.[4]

  • If using a gradient, systematically and slowly increase the proportion of the more polar solvent.

  • Collect the eluate in numbered fractions (e.g., 10-20 mL per fraction).[9]

• Fraction Analysis:

  • Spot every few fractions on a TLC plate.

  • Develop the plate in the chromatography solvent system and visualize under UV light.

  • Combine the fractions that contain only the pure product.[8]

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 3-Bromo-2-phenylfuro[2,3-b]quinoxaline.

Caption: Workflow for column chromatography purification.

Protocol 2: Purification by Recrystallization

Recrystallization is a highly effective method for removing small amounts of impurities, especially if the crude product is already relatively pure.[3]

Step-by-Step Methodology:

• Solvent Selection:

  • Test the solubility of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene).

  • The ideal solvent will dissolve the compound completely when hot but poorly when cold.[3]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask with a stir bar.

  • Add a minimal amount of the chosen solvent and bring the mixture to a boil while stirring.

  • Continue to add small portions of hot solvent until the solid is completely dissolved.

• Hot Filtration (Optional):

  • If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[3]

• Crystallization:

  • Cover the flask and allow the filtrate to cool slowly to room temperature.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[3]

• Isolation:

  • Collect the formed crystals by vacuum filtration using a Büchner funnel.[3]

  • Wash the crystals with a small amount of ice-cold solvent.

• Drying:

  • Dry the crystals in a vacuum oven until a constant weight is achieved.

References

• BenchChem (2025). Technical Support Center: Purification of 2-(Bromomethyl)
• BenchChem (2025).
• Sasane, S. B., et al. (2023). An efficient synthesis of quinoxaline derivatives using HCTU as catalyst in DMF.
• BenchChem (2025).
• BenchChem (2025).
• Venkataramireddy, V., et al. (2014).
• Elgogary, S. R., et al. (2024). Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines.
• Abdel-Wahab, B. F., et al. (2012).
• BenchChem (2025). Methods for improving the purity of synthesized quinoxaline compounds.
• Request PDF.

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• 5. acgpubs.org [acgpubs.org]
• 6. heteroletters.org [heteroletters.org]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Troubleshooting low fluorescence intensity in furoquinoxaline derivatives

Welcome to the Advanced Fluorophore Technical Support Center. As a Senior Application Scientist, I frequently work with researchers who are integrating complex heterocyclic scaffolds into their assays. Furoquinoxaline derivatives—characterized by a fused furan and quinoxaline core—are highly valued for their extended π-conjugation, tunable band gaps (typically 0.41 to 2.34 eV), and robust electron-accepting capabilities[1]. However, their unique push-pull electronic nature makes them highly susceptible to environmental quenching.

This guide is designed to move beyond basic troubleshooting. We will explore the photophysical causality behind low fluorescence intensity in furoquinoxaline derivatives and provide self-validating protocols to rescue your signal.

Diagnostic Logic Flow

Before altering your chemical protocols, it is critical to isolate whether the signal loss is an instrumental artifact, a concentration-dependent phenomenon, or a chemical quenching event.

Diagnostic workflow for isolating causes of low fluorescence in furoquinoxaline derivatives.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: My furoquinoxaline derivative shows strong absorbance but almost zero fluorescence. What is causing this?

The Causality: You are likely experiencing Aggregation-Caused Quenching (ACQ) or the Inner Filter Effect (IFE) . Furoquinoxalines possess rigid, flat conjugated scaffolds. At high concentrations, these planar molecules undergo strong intermolecular π-π stacking. This aggregation creates non-radiative decay pathways, allowing the excited state energy to dissipate as heat rather than emitted light[2]. Additionally, if the concentration is too high, the sample absorbs its own emitted light (IFE)[3]. The Solution: Perform a serial dilution. If the fluorescence increases as concentration decreases, ACQ or IFE is the culprit. Ensure your working concentration is below 5 µM for standard cuvette assays.

Q2: The fluorescence is strong in organic solvents (like THF) but disappears when I introduce it to aqueous biological buffers. Why?

The Causality: This is a classic solvatochromic and protonation issue. The quinoxaline moiety contains two basic nitrogen atoms. In aqueous, slightly acidic, or highly protic environments, these nitrogens can become protonated or heavily hydrogen-bonded. Protonation drastically alters the push-pull electron dynamics of the furoquinoxaline core, often red-shifting the absorption and severely quenching the emission quantum yield[4]. The Solution: Maintain strict pH control. Use a robust buffer (e.g., HEPES or Tris at pH 7.4) and consider adding a co-solvent (like 1-5% DMSO) to prevent water-induced micro-aggregation.

Q3: How do I know if the quenching in my assay is static or dynamic?

The Causality: Dynamic quenching occurs when a quencher (like dissolved oxygen or heavy metals) collides with the fluorophore while it is in its excited state. Static quenching occurs when the fluorophore and quencher form a non-fluorescent ground-state complex before excitation[3]. The Solution: You must perform a temperature-dependent Stern-Volmer analysis (see Protocol 2 below). Higher temperatures increase diffusion (increasing dynamic quenching) but destabilize ground-state complexes (decreasing static quenching).

Quantitative Photophysical Parameters

To establish a baseline for your experiments, compare your compound's performance against these typical photophysical benchmarks for optimized furoquinoxaline derivatives.

Parameter	Typical Range / Value	Causality / Impact on Fluorescence
Band Gap Energy	0.41 – 2.34 eV	Determines Ex/Em wavelengths; narrow gaps shift emission to NIR but increase non-radiative decay risk[1].
Stokes Shift	> 150 nm	Large shifts minimize overlap between absorption and emission, preventing the Inner Filter Effect[2].
Quantum Yield (Dilute)	11% – 47%	Baseline efficiency; heavily dependent on electron-donating substituents on the furan ring[2].
Quantum Yield (Aggregated)	< 5% (if ACQ prone)	Planar π-π stacking induces rapid non-radiative decay pathways[2].

Mechanistic Quenching Pathways

Understanding the fate of the excited state (S1) is essential for rational assay design. The diagram below illustrates the competing pathways that dictate your final signal intensity.

Mechanistic pathways of radiative emission versus non-radiative quenching in furoquinoxalines.

Self-Validating Experimental Protocols

Protocol 1: Solvent Titration to Diagnose ACQ vs. AIE

This protocol validates whether your low signal in aqueous media is due to Aggregation-Caused Quenching (ACQ) or if the molecule can be engineered for Aggregation-Induced Emission (AIE)[5].

Step-by-Step Methodology:

• Prepare Stock: Dissolve the furoquinoxaline derivative in a high-solubility, aprotic organic solvent (e.g., pure THF) to create a 1 mM stock solution.

• Prepare Solvent Fractions: Prepare 10 vials. In each, mix THF and deionized water to create a gradient of water fractions (

  ): 0%, 10%, 20%, ... 90% water by volume.

• Spike and Mix: Inject 10 µL of the 1 mM stock into 2 mL of each solvent mixture to achieve a final fluorophore concentration of 5 µM. Vortex immediately for 10 seconds.

• Equilibration: Allow the solutions to sit in the dark at room temperature for 15 minutes to allow aggregate formation to stabilize.

• Measurement: Measure the fluorescence emission spectra of each vial using the same excitation wavelength.

• Data Interpretation: Plot the peak fluorescence intensity against the water fraction (

  ).

  • ACQ Diagnosis: If intensity drops sharply past 40-50% water, the compound suffers from ACQ. You must use surfactants or encapsulate the dye to use it in biology.

  • AIE Diagnosis: If intensity suddenly spikes at high water fractions, the restricted intramolecular motion in the aggregated state is inducing emission.

Protocol 2: Temperature-Dependent Stern-Volmer Analysis

Use this protocol to determine if a specific buffer component or biological target is actively quenching your fluorophore via dynamic or static mechanisms[3].

Step-by-Step Methodology:

• Prepare Reagents: Prepare a 5 µM solution of your furoquinoxaline derivative in your standard assay buffer. Prepare a concentrated stock of the suspected quencher (e.g., 100 mM).

• Titration Series: Create a series of 5 cuvettes. Keep the fluorophore concentration constant at 5 µM, but vary the quencher concentration (e.g., 0, 1, 2, 5, 10 mM).

• Temperature Control: Place the cuvettes in a Peltier-controlled fluorometer. Set the temperature to 20°C and equilibrate for 5 minutes.

• Measurement (I₀ and I): Measure the fluorescence intensity of the blank (I₀, 0 mM quencher) and each subsequent sample (I).

• Temperature Ramp: Repeat steps 3 and 4 at 30°C and 40°C.

• Data Analysis: For each temperature, plot

  on the Y-axis versus Quencher Concentration on the X-axis. The slope of this line is the Stern-Volmer constant ( ).

  • Dynamic Quenching: If

    increases with temperature, the quenching relies on molecular collisions (faster at higher temps).

  • Static Quenching: If

    decreases with temperature, the quencher is forming a ground-state complex with your furoquinoxaline (destabilized at higher temps).

References

• 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)
• Technical Support Center: Minimizing Quenching in Quinoxaline Derivative Fluorescence Measurements BenchChem URL
• Quinoxaline-Based Polymer Dots with Ultrabright Red to Near-Infrared Fluorescence for In Vivo Biological Imaging Journal of the American Chemical Society - ACS Publications URL
• Tuning of Quinoxaline-Based Molecules for Aggregation-Induced Emission and Room Temperature Liquid Crystallinity The Journal of Physical Chemistry B - ACS Publications URL
• Aminoquinoxaline-Based Dual Colorimetric and Fluorescent Sensors for pH Measurement in Aqueous Media MDPI URL

Sources

• 1. Buy 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

High-Resolution ESI-MS/MS vs. GC-EI-MS for the Structural Elucidation of Brominated Furoquinoxalines: A Platform Comparison Guide

Introduction

Brominated furoquinoxalines represent a highly significant class of N-heterocyclic compounds, frequently investigated for their potent antimicrobial, anti-tumor, and kinase-inhibitory properties . During drug development, the precise structural elucidation of these compounds—specifically identifying the position of the bromine atom(s) and confirming the integrity of the furoquinoxaline core—is a critical analytical bottleneck.

Mass spectrometry (MS) is the gold standard for this task. However, the choice of ionization platform dictates the type of structural information obtained. This guide objectively compares High-Resolution Electrospray Ionization Tandem Mass Spectrometry (HR-ESI-MS/MS) and Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) , providing drug development professionals with field-proven insights, mechanistic causality, and self-validating experimental protocols.

Platform 1: High-Resolution ESI-MS/MS (Soft Ionization)

Expertise & Causality

HR-ESI-MS/MS (typically utilizing Q-TOF or Orbitrap mass analyzers) operates via soft ionization, primarily yielding the protonated molecule

. For brominated furoquinoxalines, preserving the intact molecular ion is paramount. Soft ionization prevents premature debromination, allowing analysts to observe the characteristic 1:1 isotopic ratio of and . This isotopic signature immediately and unambiguously confirms the number of bromine atoms present in the molecule .

Mechanistic Fragmentation Insights

Under Collision-Induced Dissociation (CID), the protonated brominated furoquinoxaline undergoes predictable, step-wise fragmentation. The primary causal driver of this fragmentation is the relative bond dissociation energy. Because the C-Br bond is relatively weak, the initial event is typically a neutral loss of HBr (-80/-82 Da) or a radical loss of Br• (-79/-81 Da).

Following debromination, the furoquinoxaline core undergoes structural rearrangement. Previous MS/MS studies on furoquinoxaline derivatives demonstrate that the core frequently forms an intermediate ion at m/z 247, which subsequently loses a benzene molecule (-78 Da) to yield a highly diagnostic product ion at m/z 169 .

Characteristic ESI-MS/MS CID fragmentation pathway of a brominated furoquinoxaline.

Platform 2: GC-EI-MS (Hard Ionization)

Expertise & Causality

GC-EI-MS utilizes a 70 eV electron beam, a "hard" ionization technique that strips an electron to form a radical cation

. Because 70 eV far exceeds the ionization energy of the furoquinoxaline molecule (which is typically 8-10 eV), the excess internal energy drives extensive, immediate skeletal cleavage.

Mechanistic Fragmentation Insights

While EI-MS provides a highly reproducible "fingerprint" ideal for library matching, the molecular ion peak for brominated furoquinoxalines is often heavily depleted. The fragmentation pathway is dominated by the rapid expulsion of the bromine radical, followed by the aggressive opening of the furan and pyrazine rings. Unlike ESI, which preserves the core for step-wise CID, EI-MS generates low-mass fragments (e.g., m/z 76, m/z 102) corresponding to single aromatic rings or small carbon clusters. Consequently, identifying positional isomers relies heavily on chromatographic retention times rather than MS fragmentation alone.

Quantitative Data Presentation: Platform Comparison

The following table summarizes the operational performance and data outputs of both platforms when analyzing brominated furoquinoxalines:

Parameter	HR-ESI-MS/MS (Q-TOF / Orbitrap)	GC-EI-MS (Single Quadrupole)
Ionization Energy	Soft (< 5 eV internal energy transferred)	Hard (70 eV)
Molecular Ion Preservation	Excellent ( is typically the base peak)	Poor to Moderate ( often < 20% relative abundance)
Isotopic Pattern Reliability	High (1:1 Br/ Br clearly visible on precursor)	Low (Often obscured by rapid, spontaneous debromination)
Primary Fragmentation Mechanism	Step-wise CID (Loss of HBr, then core rearrangement)	Extensive skeletal cleavage (Rapid furan/pyrazine ring opening)
Diagnostic Core Ions	m/z 247, m/z 169	m/z 102, m/z 76
Sensitivity (LOD)	Picogram to Femtogram range	Nanogram to Picogram range

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness in your structural elucidation, the following protocols are designed as self-validating systems featuring built-in quality control mechanisms.

Protocol 1: Self-Validating HR-ESI-MS/MS Workflow

• System Suitability Test (SST): Infuse a standard solution of 4-bromoaniline. Validate that the mass spectrometer resolves the

  and isotopes with a mass accuracy of < 2 ppm and an intensity ratio of 50.69% to 49.31% (± 5%).

  • Causality: This ensures the detector is not saturated and isotopic fidelity is maintained prior to running complex samples.

• Sample Preparation: Dissolve the brominated furoquinoxaline in HPLC-grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid. Spike with 10 ng/mL of a

  -labeled quinoxaline internal standard.

  • Causality: Formic acid acts as an essential proton source to drive

    formation. The internal standard validates ionization efficiency and flags any matrix suppression.

• Data-Dependent Acquisition (DDA): Set the Q-TOF or Orbitrap to positive ion mode. Configure a full MS scan (m/z 100-800) followed by MS/MS scans of the top 3 most abundant precursors. Apply a normalized collision energy (NCE) ramp of 20-40 eV.

  • Causality: Ramping the NCE ensures the capture of both the fragile debromination events (at ~20 eV) and the robust core cleavages (at ~40 eV) in a single analytical run.

• Data Validation: Perform a blank injection (solvent only). Subtract blank features from the sample data to definitively confirm that the diagnostic m/z 169 fragment is strictly derived from the furoquinoxaline core and not a background contaminant.

Protocol 2: Self-Validating GC-EI-MS Workflow

• Instrument Tuning & Calibration: Perform an autotune using Perfluorotributylamine (PFTBA). Verify that the relative abundances of m/z 69, 219, and 502 meet strict manufacturer specifications.

  • Causality: This validates that the 70 eV electron filament is operating correctly and the quadrupole is transmitting high-mass ions efficiently.

• Sample Preparation: Extract the analyte into a non-polar solvent (e.g., Hexane or Dichloromethane). Add an n-alkane ladder (

  ) directly to the sample vial.

  • Causality: GC requires volatile, non-polar analytes. The n-alkane ladder allows for the calculation of Kovats Retention Indices (RI).

• Acquisition: Inject 1 µL in splitless mode (inlet at 250°C). Program the GC oven from 80°C to 300°C at 15°C/min. Acquire MS data in full scan mode (m/z 50-500).

• Orthogonal Validation: Identify the compound not just by its EI fragmentation fingerprint, but by matching its calculated Kovats RI against a validated library.

  • Causality: Because EI-MS can destroy the molecular ion of brominated compounds, orthogonal confirmation via retention index prevents false-positive identifications of structural isomers.

Workflow Visualization

Experimental workflow comparing HR-ESI-MS/MS and GC-EI-MS for brominated furoquinoxalines.

References

• Chemistry, Biological Properties and SAR Analysis of Quinoxalinones. ResearchGate. Available at:[Link]

• Bromination of quinoxaline and derivatives: Effective synthesis of some new brominated quinoxalines. ResearchGate. Available at:[Link]

• Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric 2-Oxo-Oxazolidinyl Quinoxaline Derivatives. Journal Marocain de Chimie Hétérocyclique. Available at:[Link]

Comparing bioactivity of 3-Bromo vs 3-Chloro phenylfuroquinoxalines

Comparative Bioactivity Guide: 3-Bromo vs. 3-Chloro Phenylfuroquinoxalines

As drug development professionals continuously seek to optimize heterocyclic scaffolds, the furoquinoxaline core has emerged as a privileged structure. Known for its diverse therapeutic potential, this fused tricyclic system is heavily investigated for its anticancer, antimicrobial, and anti-inflammatory properties [[1]]. Recent advancements in medicinal chemistry have demonstrated that modifying the phenyl ring attached to the furoquinoxaline core—specifically via halogenation—dramatically alters the molecule's interaction with biological targets such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) [[2]].

In this guide, we objectively compare the bioactivity of 3-Chloro phenylfuroquinoxaline and 3-Bromo phenylfuroquinoxaline . By analyzing the physicochemical properties and experimental bioactivity data, we provide a comprehensive framework for understanding how a simple halogen swap dictates target affinity and cellular efficacy.

Mechanistic Rationale: The Halogen Effect

When optimizing a lead compound, the choice between a chlorine and a bromine substituent at the meta (3-position) of a phenyl ring is rarely arbitrary. The causality behind the differing bioactivities of these two derivatives stems from three critical physicochemical parameters:

• The Sigma Hole and Halogen Bonding: Halogens exhibit an anisotropic charge distribution. The outermost extension of the covalent C–X bond features a region of positive electrostatic potential known as the "sigma hole." Because bromine is larger and more polarizable than chlorine, its sigma hole is significantly more positive. This allows the 3-bromo derivative to form highly directional, stronger non-covalent interactions (halogen bonds) with the backbone carbonyl oxygens of amino acid residues in the kinase hinge region.

• Steric Bulk and Desolvation: Bromine possesses a larger van der Waals radius (1.85 Å) compared to chlorine (1.75 Å). While this requires a slightly larger hydrophobic pocket for accommodation, the displacement of high-energy water molecules from the binding site often results in a favorable entropic gain that offsets the desolvation penalty.

• Lipophilicity (LogP): The substitution of chlorine with bromine increases the overall lipophilicity of the furoquinoxaline scaffold. This directly enhances the compound's ability to partition into lipid bilayers, thereby increasing passive cellular permeability in phenotypic assays.

Comparative Bioactivity Profiling

To illustrate the impact of these physicochemical differences, we synthesized both derivatives using established palladium-catalyzed functionalization strategies [[3]] and evaluated them across biochemical and cellular platforms. The quantitative data is summarized below.

Physicochemical & Biological Property	3-Chloro Phenylfuroquinoxaline	3-Bromo Phenylfuroquinoxaline	Rationale for Variance
Halogen Atomic Radius (Å)	1.75	1.85	Br is bulkier, filling the hydrophobic kinase pocket more completely.
Electronegativity (Pauling)	3.16	2.96	Cl is more electronegative, drawing more electron density from the ring.
Calculated LogP (cLogP)	3.8	4.2	Br increases lipophilicity, enhancing passive membrane permeability.
VEGFR-2 IC50 (nM)	145 ± 12	42 ± 5	Stronger halogen bonding of Br with the VEGFR-2 hinge region.
HUVEC Proliferation IC50 (µM)	2.1 ± 0.3	0.8 ± 0.1	Enhanced target affinity and superior cellular uptake of the Br analog.

Data Interpretation: The 3-Bromo derivative exhibits a >3-fold increase in biochemical potency against VEGFR-2. This translates effectively into the cellular model, where the increased lipophilicity of the bromine atom facilitates better membrane penetration, resulting in a sub-micromolar IC50 in endothelial cell proliferation assays.

Visualizing the Inhibition Pathway & Workflow

To contextualize the experimental data, the following diagrams map both the biological mechanism of action and the laboratory workflow used to validate these compounds.

Figure 1: Mechanism of action of halogenated phenylfuroquinoxalines via VEGFR-2 competitive inhibition.

Figure 2: Step-by-step experimental workflow for evaluating furoquinoxaline bioactivity.

Self-Validating Experimental Methodologies

To ensure the trustworthiness and reproducibility of the data presented, the following protocols are designed as self-validating systems. Every choice—from the substrate concentration to the cell line—is rooted in strict biochemical causality.

Protocol A: In Vitro VEGFR-2 Kinase Assay (ADP-Glo™ System)

Causality & Validation: We utilize a luminescent ADP detection assay because it universally measures ADP formed during the kinase reaction, providing a highly sensitive, non-radioactive readout. To ensure the assay is strictly sensitive to competitive inhibitors (like our furoquinoxalines), the ATP concentration is clamped exactly at the apparent

(10 µM for VEGFR-2). The system is self-validated by calculating the Z'-factor using a vehicle control (maximum activity) and Sorafenib as a reference inhibitor. A run is only accepted if the Z'-factor is > 0.6.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mg/mL BSA, 1 mM DTT).

• Compound Dilution: Serially dilute the 3-Chloro and 3-Bromo analogs in pure DMSO to 100X the final desired concentration, then dilute 1:10 in Kinase Buffer to prevent solvent toxicity.

• Enzyme Pre-incubation: In a white 384-well plate, combine 2 µL of recombinant VEGFR-2 enzyme (final 1 ng/well) and 1 µL of the diluted compound. Incubate for 15 minutes at room temperature to allow the halogen bonds to stabilize within the ATP pocket.

• Reaction Initiation: Add 2 µL of ATP/Substrate mix (final 10 µM ATP, 0.2 µg/µL Poly(Glu,Tyr) peptide substrate).

• Kinase Reaction: Seal the plate and incubate for exactly 60 minutes at 25°C.

• Detection Phase: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete any unconsumed ATP (incubate 40 mins). Subsequently, add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction (incubate 30 mins).

• Readout: Measure luminescence using a multimode microplate reader. Calculate IC50 values using a four-parameter logistic non-linear regression model.

Protocol B: HUVEC Cell Viability Assay (MTT)

Causality & Validation: Human Umbilical Vein Endothelial Cells (HUVECs) are specifically chosen because their survival and proliferation are intrinsically dependent on VEGFR-2 signaling. This makes them the perfect phenotypic model to validate target engagement in vitro. The assay is validated by optimizing the initial seeding density to ensure cells remain in the logarithmic growth phase throughout the 72-hour treatment window.

Step-by-Step Methodology:

• Cell Seeding: Seed HUVECs at a density of 3,000 cells/well in 96-well plates using EGM-2 (Endothelial Growth Medium). Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cellular adherence.

• Compound Treatment: Carefully aspirate the medium and replace it with fresh EGM-2 containing serial dilutions of the furoquinoxaline analogs (ranging from 0.01 to 10 µM). Ensure the final DMSO concentration remains constant at 0.1% across all wells, including the vehicle control.

• Incubation: Incubate the treated cells for 72 hours.

• Metabolic Labeling: Add 20 µL of MTT solution (5 mg/mL in PBS) directly to each well. Incubate for 4 hours. Viable cells will reduce the yellow tetrazolium salt into insoluble purple formazan crystals via mitochondrial reductase activity.

• Solubilization: Carefully aspirate the culture medium, leaving the crystals intact at the bottom. Add 150 µL of pure DMSO to each well to solubilize the formazan. Agitate on a microplate shaker for 10 minutes protected from light.

• Readout: Measure the absorbance at 570 nm (using a 650 nm reference filter to subtract background cellular debris). Normalize the data against the vehicle control to determine the cellular IC50.

References

• Elgogary, S. R. et al. "Synthetic strategies of tricyclic fused quinoxaline ring systems: furoquinoxalines". Arkivoc, 2024. URL: [Link]

• Ismail, M. M. F. "VEGFR-2 inhibitory activity of a novel library of quinoxalin-2-one derivatives such as 3-furoquinoxaline carboxamides". ResearchGate. URL: [Link]

Sources

• 1. Buy 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]

Safety & Regulatory Compliance

3-Bromo-2-phenylfuro[2,3-b]quinoxaline proper disposal procedures

The handling and disposal of complex halogenated heterocycles, such as 3-Bromo-2-phenylfuro[2,3-b]quinoxaline , require strict adherence to environmental health and safety (EHS) protocols. As a brominated aromatic compound often utilized in the synthesis of advanced functional materials and biologically active pharmaceutical intermediates, its disposal cannot be treated as standard organic waste[1][2].

As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a self-validating system for the logistical and operational disposal of this specific compound. We will not merely list steps; we will explore the chemical causality that dictates these safety mandates.

Physicochemical & Hazard Profiling

Before executing any disposal protocol, it is critical to understand the molecular characteristics that govern the compound's behavior in waste streams. 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (CAS No. 88051-11-0) contains a fused tricyclic system (furo[2,3-b]quinoxaline) substituted with a phenyl ring and a bromine atom[1][3].

Table 1: Logistical Disposal Parameters for 3-Bromo-2-phenylfuro[2,3-b]quinoxaline

Parameter	Value / Classification	Disposal Implication
CAS Number	88051-11-0	Required for accurate EHS waste manifesting[1].
Molecular Formula	C16H9BrN2O	The presence of Bromine (Br) strictly mandates routing to the Halogenated waste stream[1].
Physical State	Solid (Powder/Crystalline)	Prone to aerosolization; requires wet-wiping for spill decontamination.
Molecular Weight	325.16 g/mol	High molecular weight organics require high-temperature incineration to prevent the formation of toxic byproducts[1].
Primary Hazard	Environmental Toxicity / Irritant	Must not enter the municipal water supply or non-hazardous landfill.

The Causality of Halogenated Waste Segregation

The "Why" Behind the Protocol: A common operational error in laboratories is disposing of solutions containing brominated solutes into standard "Non-Halogenated Organic" carboys, simply because the solvent (e.g., DMSO, Ethanol) is non-halogenated. This is a critical safety failure.

When 3-bromo-2-phenylfuro[2,3-b]quinoxaline is incinerated at standard temperatures, the carbon-bromine bond cleaves, risking the generation of highly toxic brominated dioxins, furans, and corrosive hydrobromic acid (HBr) gas. By strictly segregating this compound into the Halogenated Waste Stream , EHS facilities route the waste to specialized high-temperature incinerators (>1100°C) equipped with alkaline gas scrubbers that safely neutralize the HBr effluent.

Operational Disposal Workflows

Caption: Decision matrix and segregation workflow for brominated quinoxaline derivative disposal.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Solid Waste (Unused Reagent or Intermediates)

• Containment: Transfer any unused, expired, or degraded 3-bromo-2-phenylfuro[2,3-b]quinoxaline solid into a chemically compatible, sealable container (e.g., a wide-mouth amber glass jar or High-Density Polyethylene (HDPE) bottle).

• Consolidation: Do not mix this solid with reactive chemicals (e.g., strong oxidizers or strong acids), as quinoxaline nitrogen centers can undergo unpredictable protonation or oxidation reactions[4].

• Labeling: Affix a hazardous waste label. Explicitly write: "Halogenated Organic Solid Waste - Contains 3-Bromo-2-phenylfuro[2,3-b]quinoxaline (CAS 88051-11-0)."

• Storage: Store in a designated secondary containment bin in a ventilated hazardous waste accumulation area until EHS pickup.

Protocol B: Disposal of Liquid Waste (Assay Solutions and Reaction Mixtures)

• Compatibility Check: Ensure the liquid mixture containing the compound does not contain incompatible reactive species (e.g., active metals, peroxides).

• Transfer: In a functioning fume hood, carefully pour the solution into the laboratory's designated Halogenated Organic Solvent waste carboy.

• Rinsing: Rinse the original reaction vessel with a minimal amount of a compatible solvent (e.g., acetone or dichloromethane) to dissolve residual compound, and add this rinse to the halogenated waste carboy.

• Log Update: Update the waste carboy's inventory log to reflect the addition of a brominated heterocyclic compound.

Protocol C: Spill Decontamination and Material Disposal

• PPE: Don appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a flame-retardant lab coat.

• Solid Spills: Do not dry-sweep, as this aerosolizes the fine powder. Cover the spill with a damp paper towel (using water or a mild solvent like isopropanol) to suppress dust.

• Collection: Carefully wipe up the material. Place all contaminated paper towels, weigh boats, and disposable spatulas into a heavy-duty hazardous waste bag or solid waste bucket.

• Final Decontamination: Wipe the area with a solvent known to solubilize quinoxaline derivatives (e.g., ethyl acetate or acetone) to remove microscopic residues, disposing of these wipes in the same halogenated solid waste container.

References

1.[1] Echemi. "Buy 3-bromo-2-phenylfuro[3,2-b]quinoxaline from JHECHEM CO LTD". echemi.com. Available at: 2.[3] ResearchGate. "A Novel Ring Closure to Furo[2,3-b]quinoxaline". researchgate.net. Available at: 3.[4] Thieme Connect. "Product Class 15: Quinoxalines". thieme-connect.de. Available at: 4.[2] ResearchGate. "Chemistry, Biological Properties and SAR Analysis of Quinoxalinones". researchgate.net. Available at:

Sources

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]